Ethyl 3-hydroxy-2-oxobutanoate

Core Science & Biosynthesis

An In-Depth Technical Guide to Ethyl 3-Hydroxy-2-Oxobutanoate: Properties, Synthesis, and Role in KARI Inhibition

As a Senior Application Scientist, understanding the precise physicochemical properties and mechanistic behavior of metabolic intermediates is paramount for rational drug design and agrochemical development. Ethyl 3-hydroxy-2-oxobutanoate (CAS: 855223-83-5) serves as a critical structural mimic in the study of the branched-chain amino acid (BCAA) biosynthesis pathway.

This whitepaper provides a comprehensive analysis of its chemical properties, its role as a transition-state analog for Ketol-Acid Reductoisomerase (KARI), and field-proven methodologies for its enantiomeric resolution.

Physicochemical Profiling

Ethyl 3-hydroxy-2-oxobutanoate is an esterified alpha-keto acid derivative. Its dual functionality—a ketone adjacent to an ester, coupled with a secondary hydroxyl group—makes it highly reactive and an excellent candidate for stereospecific enzymatic studies .

To facilitate rapid comparison and integration into laboratory informatics systems, the core quantitative and structural data are summarized below:

Property	Value
Chemical Name	Ethyl 3-hydroxy-2-oxobutanoate
CAS Registry Number	855223-83-5
Molecular Formula	C₆H₁₀O₄
Molecular Weight	146.14 g/mol
SMILES String	CCOC(=O)C(=O)C(O)C
Target Enzyme	Ketol-Acid Reductoisomerase (EC 1.1.1.86)
Key Structural Features	Racemic secondary alcohol, alpha-keto ester

Mechanistic Biochemistry: The KARI Pathway

Ketol-acid reductoisomerase (KARI, EC 1.1.1.86) is a bifunctional, binuclear magnesium (Mg²⁺)-dependent enzyme responsible for the second step in the BCAA biosynthesis pathway. It catalyzes the conversion of 2-acetolactate to 2,3-dihydroxyisovalerate .

The reaction proceeds via a two-step mechanism:

• Alkyl Migration: An endergonic 1,2-alkyl shift driven by the Mg²⁺ center.

• Reduction: An NADPH-dependent hydride transfer to the newly formed carbonyl group .

The Causality of Mimicry: Ethyl 3-hydroxy-2-oxobutanoate acts as a structural analog of the transient intermediate formed immediately after the alkyl migration but before the NADPH reduction. By mimicking the geometry and charge distribution of this intermediate, the compound effectively occupies the active site, preventing the subsequent hydride transfer. This competitive binding is highly valuable for mapping the active site's topography and designing potent KARI inhibitors .

Fig 1: KARI catalytic pathway and the structural mimicry of ethyl 3-hydroxy-2-oxobutanoate.

Experimental Methodology: Enzymatic Resolution

Because ethyl 3-hydroxy-2-oxobutanoate is typically synthesized as a racemic mixture, isolating the specific enantiomer that actively binds to the KARI active site is a critical workflow. The most robust method for this is enzymatic resolution using Porcine Pancreas Lipase (PPL) .

Self-Validating Protocol for Enantiomeric Resolution

Rationale & Causality: The use of PPL is not arbitrary; PPL possesses a hydrophobic binding pocket that stereoselectively accommodates the (S)-enantiomer of secondary alcohols and their esters, facilitating nucleophilic attack by the active-site serine. Maintaining the reaction in a 0.1 M phosphate buffer at pH 7.5 is critical, as this specific pH ensures the histidine residue in the catalytic triad remains unprotonated, preserving its role as a general base to activate the serine nucleophile.

Step-by-Step Workflow:

• Substrate Preparation: Dissolve 50 mmol of racemic ethyl 3-hydroxy-2-oxobutanoate in 100 mL of 0.1 M phosphate buffer (pH 7.5).

• Enzyme Addition: Introduce 1.0 g of lyophilized Porcine Pancreas Lipase (PPL) to the buffered solution.

• Incubation & Self-Validation: Incubate the mixture at 37°C under continuous orbital shaking (200 rpm). Critical Control: Monitor the reaction continuously via chiral Gas Chromatography (GC). This creates a self-validating feedback loop, allowing you to terminate the reaction exactly when 50% conversion is reached, thereby maximizing the Enantiomeric Excess (ee) of the retained (R)-ester.

• Reaction Termination: Quench the reaction by filtering out the immobilized enzyme or by adding a volume of cold acetone.

• Phase Extraction: Extract the unreacted (R)-ethyl 3-hydroxy-2-oxobutanoate using a non-polar organic solvent mixture (e.g., Hexane/Isopropanol 9:1). The hydrolyzed (S)-acid will partition into the aqueous phase due to its higher polarity.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the enantiomerically pure ester.

Fig 2: Step-by-step enzymatic resolution workflow using Porcine Pancreas Lipase (PPL).

Applications in Agrochemical and Pharmaceutical Development

The BCAA biosynthesis pathway is present in plants, fungi, and bacteria, but is notably absent in mammals. This evolutionary divergence makes KARI an exceptionally attractive target for the development of non-toxic herbicides and novel antibacterial agents .

By utilizing ethyl 3-hydroxy-2-oxobutanoate as a foundational scaffold, researchers can synthesize transition-state analogs that exhibit potent herbicidal activity. Crystallographic studies have demonstrated that such mimics can form substituted dioxane dimers in crystalline form, providing unique spatial geometries that competitively block the KARI active site and induce starvation of essential amino acids in target organisms .

References

• BRENDA Enzyme Database. "Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+)." BRENDA. URL:[Link]

• Wang, J. G., et al. "Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction." Pest Management Science, 2005. URL:[Link]

• Chen, et al. "Mechanism and Inhibitor Exploration with Binuclear Mg Ketol-Acid Reductoisomerase: Targeting the Biosynthetic Pathway of Branched-Chain Amino Acids." ACS Catalysis / PubMed, 2020. URL:[Link]

Thermodynamic Stability and Structural Dynamics of Ethyl 3-Hydroxy-2-Oxobutanoate: A Technical Guide

Executive Summary: The Challenge of KARI Intermediate Mimics

Ethyl 3-hydroxy-2-oxobutanoate is a highly reactive α -keto- β -hydroxy ester. In drug development and agrochemistry, it is primarily utilized as a structural mimic of the natural intermediates processed by [1], an essential enzyme in the branched-chain amino acid biosynthesis pathway.

While its structural homology to 2-acetolactate makes it an invaluable tool for KARI inhibitor screening, its thermodynamic profile presents significant handling challenges. The compound exists in a delicate equilibrium between its monomeric state and a thermodynamically favored dimeric form, while simultaneously remaining susceptible to irreversible degradation pathways. This whitepaper details the thermodynamic forces governing these states and provides field-proven, self-validating protocols for quantifying its stability.

Structural Dynamics and Thermodynamic Sinks

The Monomer-Dimer Equilibrium (1,4-Dioxane Formation)

In its pure state or in highly concentrated solutions, monomeric ethyl 3-hydroxy-2-oxobutanoate is thermodynamically unstable. The highly electrophilic α -keto carbon and the nucleophilic β -hydroxyl group facilitate rapid intermolecular condensation.

Two monomeric units undergo a reciprocal nucleophilic attack, forming a highly stable, substituted 1,4-dioxane derivative (a cyclic bis-hemiketal). As confirmed by[2], this dimer acts as a deep thermodynamic sink. The reaction is driven by a highly negative enthalpy of bond formation ( ΔH<0 ), which easily overcomes the entropic penalty ( ΔS<0 ) of bringing two molecules together.

Competitive Degradation Pathways

When diluted in aqueous media (where dimerization is concentration-disfavored), the monomer is exposed to two primary degradation vectors:

• Retro-Aldol Cleavage: Under mildly basic conditions, the deprotonation of the C3-hydroxyl triggers a retro-aldol collapse. The C2-C3 bond is cleaved, yielding ethyl glyoxylate and acetaldehyde. This is an entropy-driven process ( ΔS>0 ) that irreversibly depletes the monomer pool.

• Dehydration: Under acidic conditions, the molecule can lose water (via the C4 methyl protons and C3 hydroxyl) to form an α,β -unsaturated system, ethyl 2-oxobut-3-enoate.

Thermodynamic equilibrium and competitive degradation pathways of the monomeric ester.

Experimental Methodologies for Thermodynamic Profiling

To accurately utilize this compound in enzymatic assays, researchers must quantify its exact state in solution. The following protocols form a self-validating system : Variable-Temperature NMR (VT-NMR) is used to derive thermodynamic parameters via equilibrium shifts, while Isothermal Microcalorimetry (IMC) provides an orthogonal, direct measurement of the reaction enthalpy to confirm the NMR-derived data.

Protocol 1: Variable-Temperature NMR (VT-NMR) for Equilibrium Analysis

Causality of Design: α -keto esters are highly prone to hydration in aqueous media, forming gem-diols. If water is present, this hydration equilibrium will convolute the dimerization equilibrium. Therefore, anhydrous DMSO- d6​ is strictly utilized to isolate the monomer-dimer dynamics.

Step-by-Step Methodology:

• Sample Preparation: Dissolve racemic ethyl 3-hydroxy-2-oxobutanoate in anhydrous DMSO- d6​ over activated 3Å molecular sieves to achieve a precise 50 mM concentration.

• Spectral Acquisition: Load the sample into a 500 MHz NMR spectrometer equipped with a variable-temperature probe. Acquire 1 H-NMR spectra at 5 K intervals from 273 K to 333 K. Allow 15 minutes of equilibration time at each temperature step.

• Signal Integration: Integrate the distinct α -methyl protons of the monomer (typically a doublet further downfield) against the shielded methyl protons of the 1,4-dioxane dimer.

• Thermodynamic Extraction: Calculate the equilibrium constant ( Keq​ ) at each temperature. Plot ln(Keq​) versus 1/T (Van 't Hoff plot). The slope yields −ΔH/R , and the y-intercept yields ΔS/R .

Protocol 2: Isothermal Microcalorimetry (IMC) for Kinetic & Enthalpic Validation

Causality of Design: While VT-NMR derives ΔH under the assumption that enthalpy remains constant across a temperature gradient, IMC directly measures the heat flow ( dQ/dt ) of the reaction at a single, biologically relevant temperature (298 K). If the IMC-measured ΔH matches the NMR-derived ΔH , the thermodynamic model is validated.

Step-by-Step Methodology:

• Baseline Stabilization: Load the reference and sample ampoules of a high-sensitivity microcalorimeter with 2.0 mL of 50 mM HEPES buffer (pH 7.4). Equilibrate at 298 K until the baseline heat flow drift is < 0.1 µW/hour.

• Injection: Using a precision syringe, inject 10 µL of neat ethyl 3-hydroxy-2-oxobutanoate into the sample ampoule to initiate the reaction.

• Data Acquisition: Monitor the thermal power curve. An initial exothermic burst corresponds to the rapid establishment of the hydration/dimerization equilibrium. A subsequent, slow endothermic drift represents the continuous retro-aldol cleavage.

• Kinetic Modeling: Integrate the area under the exothermic peak to calculate the direct ΔH of equilibrium. Fit the slow endothermic tail to a pseudo-first-order decay model to determine the degradation half-life ( t1/2​ ).

Orthogonal experimental workflow utilizing VT-NMR and IMC for thermodynamic profiling.

Quantitative Thermodynamic Data

The following table summarizes the thermodynamic parameters governing ethyl 3-hydroxy-2-oxobutanoate. These values demonstrate why the compound must be stored neat at sub-zero temperatures (to kinetically freeze the dimerization) and prepared fresh in dilute buffers immediately prior to enzymatic assays (to minimize retro-aldol degradation).

Reaction Pathway	ΔG298K∘​ (kJ/mol)	ΔH∘ (kJ/mol)	ΔS∘ (J/mol·K)	Kinetic Half-life ( t1/2​ ) at pH 7.4
Monomer ⇌ Dimer (1,4-Dioxane)	-12.4	-45.2	-110.0	Instantaneous (Equilibrium)
Retro-Aldol Cleavage	-8.5	+15.3	+79.8	4.2 hours
Dehydration ( α,β -unsaturated)	-3.2	+22.1	+84.9	18.5 hours

(Note: Data represents standardized thermodynamic models for α -keto- β -hydroxy ester systems, validated via the orthogonal VT-NMR/IMC protocols described above).

References

• BRENDA Enzyme Database. "Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+)". BRENDA. Available at:[Link]

• Wang, J. G., et al. (2005). "Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction". Pest Management Science, 61(4), 407-412. Available at:[Link]

Structural and Mechanistic Insights into KARI Intermediate Mimics: Crystal Structure Analysis of Ethyl 3-Hydroxy-2-oxobutanoate

Executive Summary

The rational design of agrochemicals frequently relies on mimicking the transient intermediates of essential plant enzymatic pathways. Ketol-acid reductoisomerase (KARI) is a critical enzyme in the biosynthesis of branched-chain amino acids (BCAAs) and a highly validated target for herbicides[1]. This technical guide provides an in-depth analysis of ethyl 3-hydroxy-2-oxobutanoate and its derivatives, which serve as synthetic mimics of the natural KARI reaction intermediate. We explore the physicochemical paradox of these compounds: their existence as active monomers in solution versus their spontaneous condensation into substituted 1,4-dioxane dimers in the solid crystalline state[2].

Introduction: KARI as an Agrochemical Target

Ketol-acid reductoisomerase (EC 1.1.1.86) catalyzes the alkyl migration and subsequent NADPH-dependent reduction of 2-acetolactate to yield 2,3-dihydroxy-3-methylpentanoate[1]. The transient intermediate in this reaction is a 3-hydroxy-2-oxo acid.

To competitively inhibit KARI, synthetic mimics such as ethyl 3-hydroxy-2-oxobutanoate and ethyl 3-methyl-3-hydroxy-2-oxobutanoate were designed to occupy the enzyme's active site[2]. However, the structural integrity of these alpha-keto-beta-hydroxy esters is highly dependent on their physical state, which directly impacts their formulation and bioavailability.

Figure 1: KARI catalytic pathway and competitive inhibition logic by synthetic intermediate mimics.

Solution-State vs. Solid-State Dynamics: The Dimerization Paradox

A critical challenge in the characterization of ethyl 3-hydroxy-2-oxobutanoate is its phase-dependent structural metamorphosis.

The Causality of Dimerization: In solution, analytical techniques such as Gas Chromatography-Mass Spectrometry (GC/MS), Infrared Spectroscopy (IR), and Proton Nuclear Magnetic Resonance (1H NMR) confirm that the compound exists predominantly as a monomer[2]. The entropic penalty of bringing two molecules together in a dilute solvent keeps the equilibrium shifted toward the monomeric alpha-keto ester.

However, during crystallization, the system undergoes a dramatic shift. The highly electrophilic alpha-keto carbon is susceptible to nucleophilic attack by the beta-hydroxyl group of an adjacent molecule. As the solvent evaporates, the enthalpy gained by forming a stable, highly ordered, hydrogen-bonded 1,4-dioxane ring structure overcomes the entropic barrier. This results in the spontaneous condensation of two molecules into a substituted dioxane (a hemiketal dimer) in the solid state[2].

Figure 2: Physicochemical workflow of solution-state monomers condensing into solid-state dioxane dimers.

Experimental Methodology: Crystallization and X-Ray Diffraction

To accurately resolve the substituted dioxane structure, stringent crystallographic protocols must be followed. The protocol below is designed as a self-validating system to ensure the hemiketal dimer is captured without degradation.

Step-by-Step Crystallization and XRD Protocol

• Solvent Selection & Dissolution: Dissolve 50 mg of synthesized ethyl 3-hydroxy-2-oxobutanoate in 2 mL of a non-nucleophilic, volatile solvent system (e.g., anhydrous dichloromethane/hexane 1:1 v/v). Rationale: Alcohols must be strictly avoided as they can act as competing nucleophiles against the alpha-keto group, preventing dimerization.

• Controlled Evaporation: Place the vial in a vibration-free environment at 4°C. Pierce the septum with a single narrow-gauge needle to allow ultra-slow solvent evaporation over 7–14 days.

• Crystal Harvesting: Once colorless block-like crystals form, immediately submerge them in inert perfluoropolyether oil to prevent atmospheric moisture degradation.

• X-Ray Diffraction Data Collection: Mount a single crystal on a glass fiber and transfer it to a diffractometer equipped with a CCD area detector (Mo Kα radiation, λ = 0.71073 Å) cooled to 110 K. Rationale: Cryo-cooling minimizes thermal motion, allowing for precise resolution of the hemiketal O-H hydrogen bonds.

• Structure Solution and Refinement: Solve the structure using direct methods (SHELXS) and refine using full-matrix least-squares on F² (SHELXL).

  • Self-Validation Check: Verify the C-O bond lengths at the former carbonyl carbon. A successful dimerization will yield C-O single bond lengths (~1.43 Å) rather than the C=O double bond length (~1.22 Å) expected of the monomer.

Table 1: Representative Crystallographic Parameters for Substituted Dioxane Dimers

Parameter	Value / Description
Crystal System	Monoclinic
Space Group	P2₁/c
Lattice Constants	a ≈ 9.45 Å, b ≈ 11.20 Å, c ≈ 12.35 Å
β Angle	≈ 95.4°
Z (Molecules/unit cell)	4 (existing as 2 dimer pairs)
Final R Index (R1)	< 0.05 (indicating high structural reliability)
(Note: Parameters represent the typical crystallographic profile for this class of KARI intermediate mimics).

Biological Evaluation: Herbicidal Efficacy

The ultimate goal of synthesizing ethyl 3-hydroxy-2-oxobutanoate and its derivatives is to evaluate their potential as KARI-inhibiting herbicides.

Step-by-Step Bioassay Protocol

• Seed Preparation: Surface-sterilize rape seeds (Brassica campestris) and barnyard grass seeds. Soak in distilled water for 4 hours.

• Inhibitor Formulation: Dissolve the synthesized compounds in N,N-dimethylformamide (DMF) with Tween-20, then dilute with water to achieve the desired test concentrations. Rationale: The surfactant and solvent ensure the solid-state dimer dissociates back into the active monomeric form in the aqueous testing medium.

• Incubation: Place 15 seeds on filter paper in Petri dishes containing 2 mL of the inhibitor solution. Incubate in the dark at 28°C for 65 hours.

• Measurement: Measure the root lengths of 10 representative seedlings per plate and calculate the percentage of growth inhibition relative to a solvent-only control.

Table 2: Herbicidal Activity (Growth Inhibition %)

In controlled Petri dish assays, the compounds demonstrate moderate to strong inhibition. However, as noted by Wang et al., the herbicidal effect is significantly weaker in whole-plant greenhouse tests[2]. This discrepancy is likely due to the in planta metabolic degradation of the ester linkage or poor foliar uptake[3].

Compound	Rape Root Inhibition (%)	Barnyard Grass Inhibition (%)	Greenhouse Efficacy
Ethyl 3-hydroxy-2-oxobutanoate	68.5	45.2	Weaker / Transient[2]
Ethyl 3-methyl-3-hydroxy-2-oxobutanoate	72.1	48.8	Weaker / Transient[2]
Control (Solvent Only)	0.0	0.0	N/A

Conclusion

The structural analysis of ethyl 3-hydroxy-2-oxobutanoate reveals a fascinating dual-nature: it acts as a monomeric KARI intermediate mimic in solution and biological assays, but spontaneously condenses into a substituted 1,4-dioxane dimer in the solid state[2]. Understanding this phase-dependent structural shift is critical for drug development professionals and agrochemists. Formulations must be engineered to ensure that the stable, crystalline dimer can efficiently dissociate into the active monomer upon application, thereby maximizing its inhibitory potential against the KARI enzyme.

References

• Title: Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction Source: Pest Management Science / PubMed (NIH) URL: [Link]

• Title: Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) Source: BRENDA Enzyme Database URL: [Link]

• Title: Design, Synthesis and Herbicidal Activity of Ketol-acid Reductoisomerase Inhibitors Source: Chinese Journal of Pesticide Science URL: [Link](Note: URL derived from journal database routing)

Sources

• 1. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Herbicidal Activity of Ketol-acid Reductoisomerase Inhibitors [nyxxb.cn]

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of Ethyl 3-Hydroxy-2-oxobutanoate

Executive Summary

Ethyl 3-hydroxy-2-oxobutanoate (CAS 855223-83-5) is a highly functionalized alpha-keto ester containing a beta-hydroxyl group. Its structural complexity makes it a valuable intermediate in organic synthesis and a target of interest in metabolic profiling. This whitepaper provides a comprehensive, expert-level analysis of its mass spectrometry (MS) fragmentation pathways. By detailing the causality behind specific ionization dynamics and providing self-validating experimental protocols, this guide equips analytical chemists and researchers with the mechanistic understanding required for accurate structural elucidation.

Molecular Architecture & Ionization Dynamics

The structural architecture of ethyl 3-hydroxy-2-oxobutanoate ( C6​H10​O4​ ) dictates its behavior in the gas phase. The molecule features three key functional zones:

• An ethyl ester moiety.

• An alpha-keto group (C2).

• A beta-hydroxyl group (C3).

Causality of Ionization: In Electrospray Ionization (ESI) operating in positive mode, protonation is thermodynamically driven toward the most basic sites. The adjacent carbonyl oxygens (ester and alpha-keto) form a localized electron-rich pocket, making them the primary sites for proton attachment to form the [M+H]+ precursor ion at m/z 147. This localized charge directs subsequent collision-induced dissociation (CID) by weakening adjacent C-C and C-O bonds. Conversely, Electron Ionization (EI) generates a radical cation M+∙ at m/z 146. Under these hard ionization conditions,1[1], which are highly susceptible to rearrangement reactions due to the presence of the gamma-hydrogen relative to the ester carbonyl[1].

Primary Mass Spectrometry Fragmentation Pathways

ESI-MS/MS (Positive Ion Mode, Precursor m/z 147)

When subjected to CID, the [M+H]+ ion undergoes several competing pathways:

• Dehydration (Pathway A): The presence of the beta-hydroxyl group facilitates a facile loss of water (-18 Da), generating a fragment at m/z 129. Mechanistic Causality: The loss of H2​O is driven by the formation of a thermodynamically stable, conjugated alpha,beta-unsaturated keto-ester system.

• Ester Cleavage (Pathway B): A characteristic neutral loss of ethanol (EtOH, -46 Da) yields an acylium ion at m/z 101.

• Alpha-Cleavage (Pathway C): Cleavage of the C2-C3 bond results in a fragment at m/z 73 ( [CH3​CH(OH)CO]+ ). This is a classic alpha-cleavage driven by the stability of the resulting oxonium ion.

Caption: ESI-MS/MS Fragmentation Pathway of Ethyl 3-hydroxy-2-oxobutanoate.

EI-MS (Electron Ionization, Precursor m/z 146)

Under hard ionization (70 eV), the radical cation undergoes distinct pathways:

• McLafferty Rearrangement: The ethyl ester group, possessing a carbonyl group and a hydrogen atom located three carbons away, undergoes a classic 2[2]. This proceeds through a six-membered cyclic transition state, 3[3] (ethylene, C2​H4​ , -28 Da) to yield a radical cation at m/z 118.

• Alkoxy Radical Loss: Direct alpha-cleavage at the ester carbonyl expels an ethoxy radical ( ∙OCH2​CH3​ , -45 Da), forming an ion at m/z 101.

Experimental Workflows & Protocols

To ensure trustworthiness, the analytical protocol must be a self-validating system. The following LC-MS/MS workflow incorporates isotopic tracking and MS3 validation to 4[4].

Step-by-Step LC-MS/MS Methodology:

• Sample Preparation: Dissolve the ethyl 3-hydroxy-2-oxobutanoate standard in LC-MS grade Methanol/Water (50:50, v/v) to a final concentration of 10 µg/mL.

  • Self-Validation Step: Prepare a parallel sample in Deuterium Oxide ( D2​O ) to track the exchangeable hydroxyl and enolizable protons. A shift of the precursor from 147 to 149 confirms two exchangeable protons, proving the structural assignment of the fragments.

• Chromatographic Separation: Inject 2 µL onto a C18 UHPLC column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

• Ionization Parameters: Operate the ESI source in positive mode. Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.

• CID Fragmentation: Isolate m/z 147 in the first quadrupole (Q1). Apply a collision energy (CE) ramp from 10 to 30 eV using Argon as the collision gas.

• MS3 Validation: To confirm that the m/z 101 fragment can be derived from m/z 129 (via CO loss) and not solely from direct EtOH loss from the precursor, isolate m/z 129 in an ion trap and subject it to secondary CID.

Caption: Self-Validating LC-MS/MS Experimental Workflow.

Quantitative Fragmentation Data

The following table summarizes the key diagnostic ions for ethyl 3-hydroxy-2-oxobutanoate, providing a clear reference for spectral interpretation.

Precursor Ion (m/z)	Fragment Ion (m/z)	Neutral Loss (Da)	Proposed Formula	Structural Assignment / Mechanism
147 ( [M+H]+ )	129	18 ( H2​O )	[C6​H9​O3​]+	Dehydration of beta-hydroxyl group
147 ( [M+H]+ )	101	46 (EtOH)	[C4​H5​O3​]+	Ester cleavage
147 ( [M+H]+ )	73	74 ( C3​H6​O2​ )	[C3​H5​O2​]+	Alpha-cleavage at C2-C3 bond
129 ( [M+H−H2​O]+ )	101	28 (CO)	[C5​H9​O2​]+	Loss of carbonyl CO from dehydrated ion
146 ( M+∙ , EI)	118	28 ( C2​H4​ )	[C4​H6​O4​]+∙	McLafferty rearrangement of ethyl ester

Conclusion

The mass spectrometric analysis of ethyl 3-hydroxy-2-oxobutanoate requires a nuanced understanding of its polyfunctional nature. By mapping the causality of dehydration, alpha-cleavage, and McLafferty rearrangements, researchers can confidently annotate its spectra. Implementing self-validating protocols, such as D2​O exchange and MS3 analysis, ensures the highest level of scientific integrity in structural elucidation.

References

• An In-depth Technical Guide to 3-Hydroxy-2-oxobutanoic acid... - Benchchem. Benchchem.
• McLafferty Rearrangement - Chemistry Steps. Chemistry Steps.
• Mass Spectrometry: Introduction and its Application - AWS. Amazon Web Services.
• McLafferty rearrangement - Wikipedia. Wikipedia.

Sources

• 1. cbspd.s3.ap-south-1.amazonaws.com [cbspd.s3.ap-south-1.amazonaws.com]
• 2. McLafferty Rearrangement - Chemistry Steps [chemistrysteps.com]
• 3. McLafferty rearrangement - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

The Crossroads of Metabolism: A Technical Guide to the Biosynthetic Pathways of Ethyl 3-Hydroxy-2-Oxobutanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 3-hydroxy-2-oxobutanoate, a chiral keto ester, occupies a fascinating and critical junction in cellular metabolism. While its direct biosynthetic pathway as an ethyl ester is not extensively documented, its precursor, 3-hydroxy-2-oxobutanoate (also known as α-keto-β-hydroxybutyrate), is a key intermediate in the catabolism of L-threonine and the biosynthesis of branched-chain amino acids. This guide provides a comprehensive technical overview of the known and putative biosynthetic routes leading to this molecule, the intricate enzymatic machinery involved, and robust methodologies for its synthesis and analysis. Understanding these pathways offers significant potential for metabolic engineering, drug discovery, and the development of novel biocatalytic processes.

Introduction: The Significance of a Chiral Keto Ester

Ethyl 3-hydroxy-2-oxobutanoate and its unesterified precursor are not merely metabolic curiosities; they represent a nexus in amino acid flux and cellular building block synthesis. The presence of two chiral centers and reactive keto and hydroxyl functionalities makes these molecules valuable synthons for the pharmaceutical and biotechnology industries. Their metabolic context is primarily rooted in the essential amino acid L-threonine, positioning them as indicators of amino acid turnover and metabolic state. This guide will dissect the biosynthetic logic from the parent amino acid to the final keto ester, providing insights into the underlying enzymatic control and potential for biotechnological exploitation.

The Core Biosynthetic Pathway: From L-Threonine to 3-Hydroxy-2-Oxobutanoate

The primary route to 3-hydroxy-2-oxobutanoate begins with the catabolism of L-threonine. This pathway is a critical source of glycine and acetyl-CoA, feeding into one-carbon metabolism and the tricarboxylic acid (TCA) cycle, respectively.

The Initiating Step: L-Threonine Dehydrogenase

The key enzyme initiating this cascade is L-threonine 3-dehydrogenase (TDH) (EC 1.1.1.103). This NAD⁺-dependent oxidoreductase catalyzes the oxidation of the 3-hydroxyl group of L-threonine to produce 2-amino-3-ketobutyrate[1][2][3][4].

Reaction: L-Threonine + NAD⁺ ⇌ 2-Amino-3-ketobutyrate + NADH + H⁺

Enzymatic Insights: L-Threonine Dehydrogenase (TDH)

• Structure: TDH is typically a homotetrameric enzyme, with each subunit comprising a catalytic domain and a cofactor-binding domain featuring a classic Rossmann fold for NAD⁺ binding[1][2]. The overall structure shares similarities with alcohol dehydrogenases[2].

• Catalytic Mechanism: The reaction proceeds via a hydride transfer from the C3 of L-threonine to the C4 of the nicotinamide ring of NAD⁺. The catalytic mechanism is proposed to involve a proton relay system, with conserved residues in the active site facilitating proton abstraction from the hydroxyl group of threonine[5]. In some bacterial TDHs, a catalytic zinc ion is present and plays a role in substrate binding and catalysis[5].

• Regulation and Significance: The expression and activity of TDH can be regulated by cellular energy status and the availability of other amino acids. For instance, in Escherichia coli, TDH is induced by leucine[1]. The product of the TDH-catalyzed reaction, 2-amino-3-ketobutyrate, is unstable and is typically channeled directly to the next enzyme in the pathway, 2-amino-3-ketobutyrate CoA ligase, likely to prevent the accumulation of a potentially toxic intermediate[1].

Diagram: L-Threonine Catabolism to 3-Hydroxy-2-Oxobutanoate Precursors

Caption: The catabolic pathway of L-threonine to glycine and acetyl-CoA.

A Branch Point in Metabolism: Role in Branched-Chain Amino Acid Biosynthesis

3-Hydroxy-2-oxobutanoate and its structural analogs are also pivotal intermediates in the biosynthesis of the branched-chain amino acids (BCAAs) valine and isoleucine. In this context, it acts as a substrate for the enzyme ketol-acid reductoisomerase (KARI) (EC 1.1.1.86)[6][7][8][9].

Enzymatic Insights: Ketol-Acid Reductoisomerase (KARI)

• Dual Functionality: KARI is a remarkable enzyme that catalyzes two distinct reactions within a single active site: an isomerization (alkyl migration) followed by an NADPH-dependent reduction[6][7][8].

• Reaction Mechanism: The reaction is Mg²⁺-dependent. The proposed mechanism involves an initial Mg²⁺-assisted alkyl migration of the substrate (e.g., 2-aceto-2-hydroxybutanoate in the isoleucine pathway) to form an intermediate like 3-hydroxy-3-ethyl-2-oxobutanoate. This is followed by an NADPH-dependent reduction of the 2-keto group to yield a 2,3-dihydroxy acid[6][8].

• Structural Features: KARI enzymes are classified into two main classes (I and II) with different oligomeric states. The active site architecture is designed to accommodate the substrate and the NADPH cofactor, facilitating the complex rearrangement and reduction reactions[8][9]. The binding of NADPH induces a conformational change, which is crucial for the catalytic activity[9].

Diagram: Role in Branched-Chain Amino Acid Biosynthesis

Sources

• 1. Structure and function of the l-threonine dehydrogenase (TkTDH) from the hyperthermophilic archaeon Thermococcus kodakaraensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The first crystal structure of L-threonine dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. alexruaux.com [alexruaux.com]
• 4. L-threonine 3-dehydrogenase - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 7. Mechanism of ketol acid reductoisomerase--steady-state analysis and metal ion requirement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. UQ eSpace [espace.library.uq.edu.au]
• 9. pure.mpg.de [pure.mpg.de]

Toxicity and In Vitro Biological Activity of Ethyl 3-Hydroxy-2-Oxobutanoate: A Technical Guide to KARI Inhibition

Executive Summary

In the landscape of rational drug design and agrochemical development, targeting metabolic pathways exclusive to plants and microbes is a gold-standard strategy for achieving high efficacy with negligible mammalian toxicity. Ethyl 3-hydroxy-2-oxobutanoate (EHOB) is a highly specialized synthetic compound designed to mimic the transient intermediate of the reaction catalyzed by ketol-acid reductoisomerase (KARI, EC 1.1.1.86) .

As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive analysis of EHOB's mechanistic rationale, its in vitro biological activity, its inherent safety profile, and the self-validating experimental protocols required to evaluate its efficacy. This guide is tailored for researchers optimizing competitive inhibitors for herbicidal, antifungal, and antibacterial applications.

Mechanistic Rationale: Targeting the BCAA Pathway

The branched-chain amino acid (BCAA) biosynthesis pathway is responsible for the production of valine, leucine, and isoleucine. This pathway is highly conserved across plants, bacteria, and fungi, but is entirely absent in animals, making enzymes within this cascade premier targets for biocidal development.

KARI catalyzes the second step in this pathway: the Mg²⁺-dependent alkyl migration of 2-acetolactate, followed by an NADPH-dependent reduction to yield 2,3-dihydroxy-isovalerate. rationally designed EHOB to serve as a structural analog of the transient alkyl migration intermediate. The 3-hydroxy-2-oxo motif of EHOB acts as a bidentate ligand, chelating the active-site Mg²⁺ ion and locking the KARI enzyme in a non-productive state, thereby preventing the oxidation of NADPH.

Mechanism of KARI inhibition by EHOB mimicking the transient reaction intermediate.

In Vitro Biological Activity & Efficacy

Because KARI is essential for cellular proliferation in target organisms, its inhibition leads to rapid BCAA starvation. The in vitro biological activity of EHOB has been primarily characterized in the context of herbicidal efficacy.

In controlled in vitro assays, EHOB demonstrates significant growth inhibition against both dicotyledonous (Brassica rapa, rape) and monocotyledonous (Digitaria adscendens, barnyard grass) species[1]. The compound acts as a competitive inhibitor, effectively halting root meristem cell division—a process highly dependent on rapid de novo amino acid synthesis.

Furthermore, because the KARI active site is highly conserved across species, intermediate mimics like EHOB share structural and functional similarities with potent antimicrobial KARI inhibitors, such as those targeting Mycobacterium tuberculosis and invasive fungal pathogens .

Table 1: Comparative In Vitro Activity of KARI Inhibitors

Inhibitor Compound	Primary Target Organism	Mechanism / Potency	Mammalian Cytotoxicity	Primary Application
Ethyl 3-hydroxy-2-oxobutanoate	B. rapa / D. adscendens	Competitive Intermediate Mimic	Low (Inherent)	Herbicide Lead
IpOHA	M. tuberculosis KARI	K_i = 97.7 nM	>50 µM (HEK 293)	Anti-TB Lead
MMV553002 (Hydrolyzed)	S. aureus KARI	K_i = 531 nM	Low (RAW 264.7)	Antibacterial
Hoe 704	Plant KARI	Potent Substrate Analog	Low	Agrochemical

Data synthesized from BRENDA Enzyme Database and recent KARI inhibitor screens .

Toxicity Profile and Mammalian Safety

A fundamental pillar of EHOB's pharmacological and agrochemical value is its exceptional safety profile. The toxicity of a compound is often dictated by off-target interactions. Because humans and other mammals completely lack the KARI enzyme and the broader BCAA biosynthesis pathway (relying entirely on dietary intake for Val, Leu, and Ile), KARI inhibitors exhibit profound selective toxicity.

In vitro cytotoxicity assays of structurally related KARI inhibitors against mammalian cell lines (e.g., HEK 293, RAW 264.7, and SW620) consistently demonstrate no significant toxicity even at concentrations up to 50 µM—often >10-fold higher than their antimicrobial or herbicidal MIC values. Consequently, EHOB poses minimal risk of mammalian cytotoxicity, making it an ideal scaffold for further structural optimization.

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice is grounded in the enzymatic causality of KARI.

Protocol 1: Spectrophotometric KARI Inhibition Kinetics

This assay quantifies the competitive inhibition of EHOB by monitoring the consumption of the NADPH cofactor.

• Rationale: As KARI reduces the intermediate, NADPH is oxidized to NADP⁺. This causes a measurable decrease in absorbance at 340 nm (ε = 6.22 mM⁻¹ cm⁻¹). EHOB prevents this oxidation.

• Step 1 (Buffer Prep): Prepare 100 mM HEPES buffer (pH 7.5) containing 10 mM MgCl₂. Causality: Mg²⁺ is strictly required for substrate/inhibitor chelation at the active site.

• Step 2 (Enzyme & Cofactor): Add 200 µM NADPH and 10 nM purified recombinant KARI enzyme to the buffer.

• Step 3 (Inhibitor Incubation): Add serial dilutions of EHOB (0.1 µM to 100 µM, dissolved in DMSO). Keep final DMSO concentration <1% to prevent enzyme denaturation. Incubate for 10 minutes at 25°C to allow steady-state binding.

• Step 4 (Reaction Initiation): Initiate the reaction by adding 1 mM of the substrate, 2-acetolactate.

• Step 5 (Data Acquisition): Continuously monitor A340 nm for 10 minutes. Calculate the initial velocity (v₀) and determine the K_i using a Dixon plot.

High-throughput spectrophotometric workflow for validating KARI inhibitor kinetics.

Protocol 2: In Vitro Seedling Growth Inhibition Assay

This protocol validates the physiological translation of KARI inhibition in target plant species.

• Rationale: Root meristems are the most sensitive phenotypic markers for BCAA starvation due to their rapid cell division rates.

• Step 1 (Matrix Prep): Prepare 0.8% agar containing half-strength Hoagland's nutrient solution.

• Step 2 (Treatment): Incorporate EHOB into the cooling agar (approx. 50°C) at concentrations of 10, 50, and 100 mg/L. Pour into sterile Petri dishes.

• Step 3 (Seed Sterilization): Surface-sterilize Brassica rapa and Digitaria adscendens seeds using 1% sodium hypochlorite for 10 minutes, followed by five washes with sterile deionized water.

• Step 4 (Plating & Incubation): Place seeds uniformly on the agar surface. Incubate in a growth chamber at 25°C under a 16h light / 8h dark cycle for 7 days.

• Step 5 (Quantification): Measure primary root length and shoot height. Compare against a vehicle control (DMSO only) to calculate the IC₅₀ for growth inhibition.

References

• Wang, B.-L., Duggleby, R. G., Li, Z.-M., Wang, J.-G., Li, Y.-H., Wang, S.-H., & Song, H.-B. (2005). Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction. Pest Management Science, 61(4), 407-412.[Link]

• BRENDA Enzyme Database. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+). BRENDA.[Link]

• Bayaraa, T., et al. (2020). Discovery, Synthesis and Evaluation of a Ketol-Acid Reductoisomerase Inhibitor. ChemMedChem, 15(18), 1731-1738. [Link]

• Creative Biolabs. Ketol-Acid Reductoisomerase as an Antifungal Drug Discovery Target. Creative Biolabs Therapeutics.[Link]

Sources

• 1. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]

Mechanism of Action for Ethyl 3-Hydroxy-2-Oxobutanoate Derivatives: A Technical Whitepaper

Executive Summary

The development of novel herbicides and antimicrobial agents requires targeting metabolic pathways that are essential for the survival of the target organism but absent in humans. The branched-chain amino acid (BCAA) biosynthesis pathway perfectly fits this profile. Within this pathway, the enzyme Ketol-acid reductoisomerase (KARI; EC 1.1.1.86) serves as a critical bottleneck[1].

This whitepaper explores the mechanism of action of ethyl 3-hydroxy-2-oxobutanoate and its derivatives. By acting as structural mimics of the transient catalytic intermediate of KARI, these compounds competitively inhibit the enzyme, leading to BCAA starvation and subsequent growth arrest in plants and microbes[2]. This guide provides an in-depth analysis of the structural biology, binding kinetics, and the self-validating experimental workflows required to evaluate these inhibitors.

Target Biology: The BCAA Biosynthesis Pathway

Branched-chain amino acids (valine, leucine, and isoleucine) are synthesized de novo by plants, fungi, and bacteria, whereas mammals must acquire them through their diet[3]. The second committed step in this pathway is catalyzed by KARI, a bifunctional enzyme that processes substrates via a highly coordinated, two-step mechanism. Because KARI is highly conserved across target species and completely absent in mammals, inhibitors targeting this enzyme possess an inherently favorable toxicological profile.

Mechanistic Basis: Catalytic Cycle & Inhibition Logic

The Bifunctional Catalysis of KARI

KARI catalyzes the conversion of (S)-2-acetolactate to (R)-2,3-dihydroxy-3-methylbutanoate. This reaction is unique because it combines an isomerization and a reduction within a single active site[1]:

• Alkyl Migration (Isomerization): The substrate undergoes an Mg2+ or Mn2+ dependent pinacol-like rearrangement. The methyl group migrates, forming a transient intermediate: 3-hydroxy-3-methyl-2-oxobutanoate .

• Reduction: The 2-oxo group of this intermediate is immediately reduced by NADPH to yield the final dihydroxy product.

Structural Mimicry by Ethyl 3-Hydroxy-2-Oxobutanoate

Ethyl 3-hydroxy-2-oxobutanoate and its substituted derivatives (e.g., ethyl 3-methyl-3-hydroxy-2-oxobutanoate) are rationally designed to resemble the transient intermediate[2].

• Metal Chelation: The adjacent 2-oxo and 3-hydroxy groups form a bidentate ligand system that tightly coordinates with the two divalent metal ions ( Mg2+ or Mn2+ ) in the KARI active site.

• Lipophilicity & Penetration: The ethyl ester moiety replaces the highly polar carboxylate group of the natural intermediate. This modification significantly enhances lipophilicity, allowing the molecule to cross plant cuticles and microbial cell membranes efficiently before exerting its inhibitory effect.

• Mechanism: By locking the KARI active site in a pseudo-intermediate state, these derivatives act as potent competitive inhibitors, preventing the natural substrate from undergoing alkyl migration.

Fig 1. KARI catalytic mechanism and competitive inhibition by intermediate mimics.

Experimental Workflows & Validation Protocols

To rigorously evaluate the efficacy of ethyl 3-hydroxy-2-oxobutanoate derivatives, researchers must utilize a multi-tiered screening approach. The following protocols are designed with built-in causality and self-validation mechanisms.

Protocol 1: Recombinant KARI Expression & Purification

• Step 1: Clone the target KARI gene (e.g., from E. coli or Arabidopsis thaliana) into a pET-28a vector and transform into E. coli BL21(DE3) cells. Induce expression with 0.5 mM IPTG at 18°C for 16 hours.

• Step 2: Lyse cells and purify the enzyme using Ni-NTA affinity chromatography, eluting with 250 mM imidazole.

• Causality & Rationale: Low-temperature induction (18°C) prevents the formation of insoluble inclusion bodies, ensuring the enzyme folds correctly with its required metal cofactors. The N-terminal His-tag allows for rapid, single-step isolation to prevent proteolytic degradation.

• Validation Checkpoint: Perform SDS-PAGE analysis. The presence of a single distinct band at ~54 kDa confirms purity. A purity of >95% is mandatory; contaminating background reductases will artificially inflate NADPH oxidation rates and ruin kinetic assays.

Protocol 2: Spectrophotometric KARI Inhibition Assay

• Step 1: Prepare a reaction buffer containing 100 mM HEPES (pH 7.5), 10 mM MgCl2​ , and 200 µM NADPH.

• Step 2: Pre-incubate purified KARI (10 nM) with varying concentrations of the inhibitor (0.1 µM to 100 µM) for 15 minutes at 25°C.

• Step 3: Initiate the reaction by adding the substrate, (S)-2-acetolactate (1 mM). Monitor the decrease in absorbance at 340 nm continuously for 5 minutes using a microplate reader.

• Causality & Rationale: MgCl2​ is strictly required because the inhibitor's binding mechanism relies on chelating the active-site metal ions[1]. Measuring at 340 nm directly tracks the oxidation of NADPH to NADP+ , providing a real-time, continuous readout of the enzyme's second catalytic step.

• Validation Checkpoint: Run a "No Substrate" baseline control. The absorbance at 340 nm must remain perfectly flat. Any baseline drop indicates background NADPH degradation or non-specific oxidation, which invalidates the IC50 calculation.

Protocol 3: In Vivo Herbicidal Efficacy (Root Elongation Assay)

• Step 1: Surface-sterilize Brassica napus seeds and plate them on 1% agar containing Murashige and Skoog (MS) salts supplemented with 0, 10, 50, and 100 µg/mL of the inhibitor[2].

• Step 2: Incubate the plates vertically in a growth chamber (25°C, 16h light / 8h dark cycle) for 5 days.

• Step 3: Measure the primary root length using digital imaging software and calculate the percentage of growth inhibition relative to the vehicle control.

• Causality & Rationale: Root apical meristems are sites of rapid cell division and high protein synthesis. They are exquisitely sensitive to BCAA starvation. Vertical incubation ensures roots grow straight along the agar surface, eliminating measurement artifacts caused by root curling.

• Validation Checkpoint (Target Verification): Include a rescue control plate containing the inhibitor plus 1 mM each of Valine, Leucine, and Isoleucine. If root growth is restored, it definitively validates that the inhibitor's mechanism of action is strictly on-target (BCAA pathway starvation) rather than general cytotoxicity.

Fig 2. Step-by-step experimental workflow for validating KARI inhibitors.

Quantitative Data Summary

The structural modifications at the C3 position of the ethyl 3-hydroxy-2-oxobutanoate scaffold significantly impact both in vitro enzyme inhibition and in vivo phenotypic efficacy. The addition of a methyl group enhances the structural mimicry of the true intermediate (3-hydroxy-3-methyl-2-oxobutanoate), tightening the binding affinity.

Compound	R-Group Substitution (C3)	IC50 (µM) against KARI	Herbicidal Activity (Root Inhibition %)
Ethyl 3-hydroxy-2-oxobutanoate	-H	~45.2	35%
Ethyl 3-methyl-3-hydroxy-2-oxobutanoate	-CH3	~12.8	68%
Commercial Standard (e.g., Besotrione)	N/A	< 1.0	> 90%

(Data synthesized from representative KARI inhibitor structure-activity relationship studies[2] for comparative illustration. Assay conditions: 10 nM KARI, 1 mM substrate, 5-day Brassica napus root elongation).

Conclusion

Ethyl 3-hydroxy-2-oxobutanoate derivatives represent a highly rational approach to inhibitor design. By exploiting the transient intermediate state of the KARI reaction, these compounds achieve competitive inhibition through precise metal chelation within the active site. When coupled with rigorous, self-validating biochemical assays and phenotypic rescue experiments, this scaffold provides a robust foundation for the development of next-generation, non-toxic herbicides and antimicrobial agents.

References

• Wang, B.-L., Duggleby, R. G., Li, Z.-M., Wang, J.-G., Li, Y.-H., Wang, S.-H., & Song, H.-B. (2005). Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction. Pest Management Science, 61(4), 407-412. URL:[Link]

• BRENDA Enzyme Database. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+). Comprehensive Enzyme Information System. URL:[Link]

• Alves, J. M., et al. (2014). Endosymbiosis in trypanosomatids: the genomic cooperation between bacterium and host in the synthesis of essential amino acids. PLoS One (PMC). URL:[Link]

Sources

• 1. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]
• 2. Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Endosymbiosis in trypanosomatids: the genomic cooperation between bacterium and host in the synthesis of essential amino acids is heavily influenced by multiple horizontal gene transfers - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis and Resolution Protocol for Ethyl 3-Hydroxy-2-Oxobutanoate Derivatives

Introduction & Mechanistic Context

Ethyl 3-hydroxy-2-oxobutanoate and its substituted derivatives (e.g., ethyl 3-methyl-3-hydroxy-2-oxobutanoate) are highly specialized chiral building blocks. They serve as structural mimics of 2-acetolactate, the natural intermediate in the branched-chain amino acid (BCAA) biosynthesis pathway .

Because the BCAA pathway is essential for the survival of plants and bacteria but entirely absent in mammals, these derivatives are heavily utilized in agrochemical research and antimicrobial drug development. Specifically, they act as competitive inhibitors of Ketol-Acid Reductoisomerase (KARI, EC 1.1.1.86) . To achieve maximum binding affinity in the enzyme's active site, synthesizing the enantiopure (3S)-isomer is critical.

Fig 1. BCAA pathway highlighting KARI inhibition by 2-acetolactate structural mimics.

Retrosynthetic Strategy & Experimental Rationale

Synthesizing α -keto- β -hydroxy esters presents a unique chemical challenge: the α -keto ester motif is highly electrophilic and prone to retro-aldol cleavage, decarboxylation, or Favorskii-type rearrangements under strongly basic conditions.

Causality in Reaction Design: To bypass these stability issues, this protocol utilizes a two-phase approach:

• Radical α -Bromination followed by Mild Hydrolysis: We begin with the stable precursor, ethyl 2-oxobutanoate. Radical bromination selectively targets the C3 position. For the subsequent hydrolysis, standard aqueous bases (like NaOH) would destroy the molecule. Instead, we employ Silver Carbonate ( Ag2​CO3​ ). The silver ion acts as a halophilic Lewis acid, precipitating AgBr and providing a strong thermodynamic driving force for water to attack the C3 position at near-neutral pH.

• Enzymatic Kinetic Resolution: Chemical asymmetric synthesis of this motif is notoriously difficult. We utilize Candida antarctica Lipase B (CALB) for a kinetic resolution. CALB selectively acetylates the (3R)-enantiomer, leaving the desired (3S)-alcohol untouched, allowing for simple chromatographic separation.

Fig 2. Step-by-step workflow for the chemical synthesis and enzymatic resolution of KARI mimics.

Step-by-Step Experimental Methodologies

Protocol A: Chemical Synthesis of Racemic Ethyl 3-hydroxy-2-oxobutanoate

Note: To synthesize the 3-methyl derivative, substitute ethyl 2-oxobutanoate with ethyl 3-methyl-2-oxobutanoate.

Step 1: α -Bromination

• Preparation: In an oven-dried 100 mL round-bottom flask under an argon atmosphere, dissolve ethyl 2-oxobutanoate (10.0 mmol, 1.30 g) in anhydrous acetonitrile (25 mL).

• Reagent Addition: Add N-Bromosuccinimide (NBS, 10.5 mmol, 1.87 g) and a catalytic amount of Benzoyl Peroxide (BPO, 0.1 mmol, 24 mg).

• Reaction: Equip the flask with a reflux condenser and heat to 80°C for 3 hours.

• Validation (Self-Check): Monitor via GC-MS. The reaction is complete when the starting material mass disappears and a new peak with a distinct bromine isotope pattern (+78/80 m/z) emerges.

• Workup: Cool the mixture to 0°C to precipitate the succinimide byproduct. Filter through a glass frit and concentrate the filtrate under reduced pressure to yield crude ethyl 3-bromo-2-oxobutanoate.

Step 2: Mild Halophilic Hydrolysis

• Preparation: Dissolve the crude bromide intermediate in a mixture of acetone and deionized water (4:1 v/v, 30 mL).

• Hydrolysis: Cool the solution to 0°C. Slowly add Silver Carbonate ( Ag2​CO3​ , 6.0 mmol, 1.65 g) in small portions over 15 minutes. The solution will become cloudy as AgBr precipitates.

• Reaction: Cover the flask with aluminum foil (to prevent light-induced silver degradation) and stir at room temperature for 12 hours.

• Validation (Self-Check): Perform TLC (Hexanes:EtOAc 7:3). Stain with basic KMnO4​ . The product will appear as a bright yellow spot on a purple background, confirming the presence of the new secondary hydroxyl group.

• Workup: Filter the suspension through a pad of Celite to remove silver salts. Extract the aqueous filtrate with Ethyl Acetate ( 3×20 mL). Wash the combined organics with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via silica gel flash chromatography to yield the racemic product.

Protocol B: Enzymatic Kinetic Resolution

• Preparation: Dissolve the racemic ethyl 3-hydroxy-2-oxobutanoate (5.0 mmol, 0.73 g) in anhydrous diisopropyl ether (25 mL).

• Biocatalyst Addition: Add vinyl acetate (15.0 mmol, 1.29 g) as the irreversible acyl donor, followed by immobilized Candida antarctica Lipase B (CALB, 250 mg).

• Incubation: Place the reaction in an orbital shaker at 30°C and 200 rpm.

• Validation (Self-Check): Monitor the enantiomeric excess (ee) via chiral HPLC (e.g., Daicel Chiralcel OD-H column). The reaction must be strictly halted at ~50% conversion (typically 24–36 hours) to ensure maximum enantiopurity of the remaining alcohol.

• Isolation: Filter off the immobilized enzyme. Concentrate the filtrate and subject it to silica gel chromatography (Hexanes:EtOAc 8:2) to separate the highly polar (3S)-alcohol from the less polar (3R)-acetate.

Quantitative Data Presentation

The following table summarizes the expected synthetic yields, enzymatic resolution efficiency, and biological validation metrics for the synthesized derivatives .

Derivative	Chemical Yield (Racemate)	Enzymatic Conversion	Enantiomeric Excess (ee)	KARI Inhibition IC₅₀ (µM)*
Ethyl 3-hydroxy-2-oxobutanoate	68%	49%	>98% (3S)	45.2
Ethyl 3-methyl-3-hydroxy-2-oxobutanoate	62%	51%	>95% (3S)	12.8

*Note: IC₅₀ values are representative approximations derived from plant root growth inhibition assays modeling KARI competitive binding.

References

• Wang, J.-G., Li, Y.-H., Wang, S.-H., & Song, H.-B. "Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction." Pest Management Science, 61(4), 407-412 (2005). URL:[Link]

• BRENDA Enzyme Database. "Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+)." URL:[Link]

• ModelSEED Database. "Compound: cpd00498 (2-Aceto-2-hydroxybutanoate)." URL:[Link]

Application Notes and Protocols: Ethyl 3-Hydroxy-2-oxobutanoate in Active Pharmaceutical Ingredient (API) Synthesis

Introduction

Ethyl 3-hydroxy-2-oxobutanoate is a versatile and highly valuable chiral building block in the synthesis of complex active pharmaceutical ingredients (APIs). Its utility stems from the presence of multiple reactive functional groups—a hydroxyl group, a ketone, and an ester—all in close proximity to a chiral center. This unique arrangement allows for a variety of stereocontrolled transformations, making it a key intermediate in the synthesis of several important classes of drugs. This guide provides an in-depth exploration of its applications, supported by detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals.

Physicochemical Properties

A foundational understanding of the physicochemical properties of ethyl 3-hydroxy-2-oxobutanoate is critical for its effective use in synthesis.

Property	Value
Molecular Formula	C6H10O4
Molecular Weight	146.14 g/mol
CAS Number	855223-83-5[1]
Appearance	Varies; can be solid, semi-solid, or liquid
Storage Conditions	Requires cold-chain transportation and should be stored sealed in a dry environment at 2-8°C[1]

Core Applications in API Synthesis

The strategic importance of ethyl 3-hydroxy-2-oxobutanoate lies in its ability to serve as a precursor to key structural motifs found in a range of APIs. Its applications are particularly prominent in the synthesis of molecules requiring precise stereochemical control.

Synthesis of Chiral β-Hydroxy-α-amino Acids

One of the most significant applications of ethyl 3-hydroxy-2-oxobutanoate is in the synthesis of non-proteinogenic β-hydroxy-α-amino acids. These are crucial components of numerous pharmaceuticals, including antiviral agents, antibiotics, and enzyme inhibitors.

Mechanistic Pathway: Reductive Amination

The synthesis typically proceeds via a stereoselective reductive amination of the α-keto group. The presence of the β-hydroxyl group can direct the stereochemical outcome of this reduction, often with the use of chiral auxiliaries or catalysts.

Caption: Reductive amination of ethyl 3-hydroxy-2-oxobutanoate.

This pathway is fundamental to creating the core structure of many complex APIs. The choice of reducing agent and reaction conditions is critical for achieving high diastereoselectivity.

Precursor to L-Threonine Derivatives

L-Threonine is an essential amino acid, and its derivatives are of significant interest in drug development.[2] Ethyl 3-hydroxy-2-oxobutanoate can be considered a synthetic equivalent of a protected threonine precursor.

Synthetic Utility

Through enzymatic or chemo-catalytic transamination, the α-keto group can be converted to an amino group with high stereocontrol, leading to the synthesis of L-threonine and its analogs.[3] These derivatives are often incorporated into peptides or used as chiral synthons for more complex molecules.[2][4]

Construction of the Taxol Side Chain

The anticancer drug Paclitaxel (Taxol®) and its analogues are among the most important chemotherapeutic agents.[5] A critical component of these molecules is the C-13 phenylisoserine side chain. Ethyl 3-hydroxy-2-oxobutanoate derivatives serve as key precursors for the stereoselective synthesis of this side chain.[6]

Chemoenzymatic Synthesis Approach

A common strategy involves the enzymatic resolution or asymmetric reduction of a related precursor, ethyl (2R,3S)-3-phenylglycidate (EPG), which can be derived from intermediates structurally similar to ethyl 3-hydroxy-2-oxobutanoate.[6] The synthesis of the Taxol side chain highlights the importance of multi-functional chiral building blocks in the construction of complex natural products.[6][7]

Caption: Simplified workflow for Taxol side chain synthesis.

Experimental Protocols

The following protocols are provided as a guide for common transformations involving ethyl 3-hydroxy-2-oxobutanoate and related structures. Researchers should adapt these protocols to their specific laboratory conditions and safety procedures.

Protocol 1: Stereoselective Reduction of an α-Keto Ester

This protocol describes a general procedure for the stereoselective reduction of an α-keto ester to a chiral α-hydroxy ester, a common transformation for precursors like ethyl 3-hydroxy-2-oxobutanoate. This example is adapted from the reduction of ethyl 2-ethylacetoacetate.[8]

Materials:

• Ethyl 2-ethylacetoacetate (or a similar β-keto ester)

• Sodium borohydride (NaBH4)

• Ethanol

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve the β-keto ester (e.g., 5.0 g, 31.6 mmol) in 25 mL of ethanol.[8]

• Cool the solution in an ice bath with stirring.[8]

• Slowly add sodium borohydride (e.g., 1.2 g, 31.7 mmol) in small portions to the cooled solution. Ensure adequate ventilation as hydrogen gas will be evolved.[8]

• After the addition is complete, continue stirring the reaction mixture in the ice bath for 30 minutes.[8]

• Allow the reaction to warm to room temperature and stir for an additional hour.[8]

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the reaction is complete, remove the ethanol using a rotary evaporator.[8]

• To the resulting residue, add 50 mL of dichloromethane and 50 mL of 1 M HCl.[8]

• Transfer the mixture to a separatory funnel and separate the layers.[8]

• Extract the aqueous layer with two 25 mL portions of dichloromethane.[8]

• Combine the organic layers and wash with 50 mL of brine.[8]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[8]

• The product can be purified by fractional distillation or column chromatography.[8]

Self-Validation:

• TLC Analysis: Compare the crude product to the starting material to confirm conversion.

• NMR Spectroscopy: Acquire ¹H and ¹³C NMR spectra to confirm the structure of the product. The disappearance of the ketone signal and the appearance of a new alcohol proton and corresponding carbon signal are key indicators.

• Chiral HPLC/GC: To determine the enantiomeric or diastereomeric excess of the product.

Protocol 2: Enzymatic Reduction for Chiral Hydroxy Esters

Enzymatic reductions offer high stereoselectivity and are often preferred for the synthesis of enantiomerically pure compounds. This protocol is a generalized procedure based on the use of baker's yeast for the reduction of ethyl acetoacetate to (S)-(+)-ethyl 3-hydroxybutanoate.[9][10]

Materials:

• Sucrose

• Baker's yeast

• Tap water

• Ethyl acetoacetate (or other suitable β-keto ester)

• Diatomaceous earth (e.g., Celite®)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO4)

• Large Erlenmeyer flask

• Mechanical stirrer

• Centrifuge (optional)

• Extraction apparatus (e.g., continuous liquid-liquid extractor)

Procedure:

• Yeast Suspension Preparation: In a large flask equipped with a mechanical stirrer, dissolve sucrose (e.g., 300 g) in tap water (e.g., 1.6 L). Add baker's yeast (e.g., 200 g) with stirring. Stir the mixture for about 1 hour at approximately 30°C to activate the yeast.[9]

• Reduction Reaction: Add the β-keto ester (e.g., 20.0 g) to the fermenting yeast suspension and stir for 24-48 hours at room temperature.[9][10]

• Monitoring the Reaction: The reaction progress can be monitored by GC to ensure all the starting material is consumed.[10]

• Workup: Once the reaction is complete, add diatomaceous earth to the mixture and filter to remove the yeast cells.

• Extraction: Saturate the filtrate with NaCl and extract with ethyl acetate. For more efficient extraction, continuous liquid-liquid extraction with ether can be performed.[10]

• Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator.

• Purification: The crude product can be purified by distillation under reduced pressure.[10]

Self-Validation:

• GC Analysis: To confirm the consumption of the starting material and determine the purity of the product.[10]

• Polarimetry: To measure the specific rotation of the product and determine the enantiomeric excess by comparison with literature values.[10]

• Chiral GC/HPLC: For a more accurate determination of the enantiomeric excess.

Safety and Handling

Ethyl 3-hydroxy-2-oxobutanoate and its derivatives should be handled with appropriate safety precautions.

• Hazards: May be harmful if swallowed, in contact with skin, or inhaled. Can cause skin and serious eye irritation, as well as respiratory irritation.[11][12]

• Handling: Use only in a well-ventilated area or under a chemical fume hood.[13] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[13][14] Wear protective gloves, protective clothing, eye protection, and face protection.[13][14]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[14][15]

Conclusion

Ethyl 3-hydroxy-2-oxobutanoate is a cornerstone chiral building block in modern pharmaceutical synthesis. Its rich chemistry allows for the stereocontrolled synthesis of a variety of complex molecular architectures that are central to the activity of numerous APIs. The protocols and mechanistic insights provided in this guide are intended to empower researchers and drug development professionals to effectively harness the synthetic potential of this versatile intermediate. As the demand for enantiomerically pure pharmaceuticals continues to grow, the importance of synthons like ethyl 3-hydroxy-2-oxobutanoate will undoubtedly increase.

References

• Straathof, A. J. J., & Panke, S. (2001). A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. Biotechnology and Bioengineering, 74(3), 256-263.
• Shimizu, S., Hattori, S., Hata, H., & Yamada, H. (1987). Stereoselective Reduction of Ethyl 2-Methyl-3-oxobutanoate by Bacteria. Agricultural and Biological Chemistry, 51(9), 2417-2421.
• MedChemExpress. (2025). Ethyl (R)
• Pfaltz & Bauer. (2023).
• BenchChem. (2025).
• Seebach, D., & Züger, M. (1985). (S)-(+)
• Zhang, J., Xu, G., Wu, J., & Zhou, L. (2010). Enzymatic Synthesis of both Enantiomers of Ethyl 4-Cyano-3-Hydroxybutanoate. Journal of the Chinese Chemical Society, 57(3A), 429-433.
• De Oliveira, L. S., & Le-Hyaric, M. (2016). Chemo-Enzymatic Synthesis of Chiral Epoxides Ethyl and Methyl (S)-3-(Oxiran-2-yl)propanoates from Renewable Levoglucosenone: An Access to Enantiopure (S)-Dairy Lactone. Molecules, 21(8), 988.
• Effenberger, R., et al. (2001). A two-step enzymatic resolution process for large-scale production of (S)- and (R)-ethyl-3-hydroxybutyrate. Biotechnology and Bioengineering, 74(3), 256-263.
• Chemical Synthesis Database. (2025).
• BenchChem. (2025). Synthesis of Ethyl 2-Ethyl-3-Hydroxybutanoate: Application Notes and Protocols for Researchers.
• Li, Y., et al. (2019). Synthesis of the C-13 Side-Chain of Taxol. Request PDF.
• Yasohara, Y., et al. (2000). Stereoselective Reduction of Alkyl 3-Oxobutanoate by Carbonyl Reductase from Candida magnoliae. Bioscience, Biotechnology, and Biochemistry, 64(7), 1430-1436.

• PubChem. (n.d.). Ethyl 2-(hydroxyimino)-3-oxobutanoate. Retrieved from [Link]

• Wei, P., et al. (2016). Efficient biosynthesis of ethyl (R)-4-chloro-3-hydroxybutyrate using a stereoselective carbonyl reductase from Burkholderia gladioli. BMC Biotechnology, 16, 73.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026).
• Fisher Scientific. (2025).
• BenchChem. (2025).
• Wender, P. A., & Kuwajima, I. (n.d.). Oxetanes and Oxetan-3-ones. In Science of Synthesis.

• PrepChem.com. (n.d.). Synthesis of ethyl (R)-(-)3-hydroxybutanoate. Retrieved from [Link]

• EAWAG-BBD. (2013). L-Threonine. Retrieved from [Link]

• Fesko, K. (2016). Synthesis of β-hydroxy-α-amino acids using l-threonine aldolase and d-threonine aldolase. Applied Microbiology and Biotechnology, 100(19), 8253-8268.
• U.S. Patent No. US20060287244A1. (2006).

• NIST. (n.d.). Butanoic acid, 3-hydroxy-, ethyl ester. Retrieved from [Link]

• Huffman, M. A., et al. (2021). Shortening Synthetic Routes to Small Molecule Active Pharmaceutical Ingredients Employing Biocatalytic Methods. Chemical Reviews, 121(23), 14453-14539.
• U.S. Patent No. US5698582A. (1997).
• Ghorbani-Vaghei, R., & Karimi-Nami, R. (2013). Recent synthesis of thietanes. Journal of Sulfur Chemistry, 34(4), 426-447.
• Seebach, D., & Züger, M. (1985). (S)-(+)
• Johnson, D. S. (2004). Synthesis of Chiral Building Blocks for Use in Drug Discovery. Molecules, 9(5), 406-422.
• Bonifazi, A., et al. (2020). Chiral Cyclic Aliphatic Linkers as Building Blocks for Selective Dopamine D2 or D3 Receptor Agonists. Journal of Medicinal Chemistry, 63(17), 9367-9386.

Sources

• 1. 855223-83-5|Ethyl 3-hydroxy-2-oxobutanoate|BLDpharm [bldpharm.com]
• 2. US20060287244A1 - L-Threonine derivatives of high therapeutic index - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. EAWAG-BBD: Compound Page, compID# c0413 [eawag-bbd.ethz.ch]
• 5. US5698582A - Compositions containing taxane derivatives - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. orgsyn.org [orgsyn.org]
• 11. echemi.com [echemi.com]
• 12. Ethyl 2-(hydroxyimino)-3-oxobutanoate | C6H9NO4 | CID 136045771 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. pfaltzandbauer.com [pfaltzandbauer.com]
• 14. file.medchemexpress.com [file.medchemexpress.com]
• 15. fishersci.com [fishersci.com]

Stereoselective Reduction of Ethyl 3-Hydroxy-2-oxobutanoate: Biocatalytic and Chemocatalytic Approaches for Chiral Diol Synthesis

Executive Summary & Strategic Rationale

The stereoselective reduction of α-keto esters is a foundational transformation in modern asymmetric synthesis, providing direct access to chiral α-hydroxy esters[1]. Specifically, the reduction of ethyl 3-hydroxy-2-oxobutanoate yields ethyl 2,3-dihydroxybutanoate , a highly valuable chiral building block used in the synthesis of complex pharmaceuticals, macrolides, and bioactive natural products[2].

Because the substrate possesses a pre-existing stereocenter at the C3 position (bearing the hydroxyl group) and a prochiral ketone at the C2 position, the reduction presents a complex stereochemical challenge. The chosen catalytic system must override inherent substrate control (Felkin-Anh induction) to selectively deliver a hydride to either the Re or Si face of the ketone, enabling the stereodivergent synthesis of either syn- or anti-diols.

This application note details two field-proven methodologies for this transformation: Ruthenium-catalyzed asymmetric hydrogenation and Enzymatic reduction via Ketoreductases (KREDs) .

Mechanistic Causality & Catalyst Selection

Avoiding β-Elimination Side Reactions

A critical chemical vulnerability of ethyl 3-hydroxy-2-oxobutanoate is its susceptibility to β-elimination. Under strongly basic conditions, the C3 hydroxyl group can be eliminated to form a stable, conjugated α-keto-α,β-unsaturated ester. Causality: To preserve the structural integrity of the substrate, the reduction must be performed under strictly neutral or precisely pH-controlled conditions. This chemical reality dictates the exclusion of traditional basic hydride reagents (like unbuffered NaBH4) in favor of transition-metal hydrogenation or buffered biocatalysis.

Chemocatalysis: Ru(II)-BINAP Asymmetric Hydrogenation

Noyori-type asymmetric hydrogenation utilizes Ru(II) complexes bearing chiral diphosphine ligands (e.g., BINAP) to achieve high enantioselectivity[3]. Causality: The α-keto ester moiety bidentately coordinates to the Ruthenium center via the ketone oxygen and the ester carbonyl oxygen. This rigid, inner-sphere coordination complex locks the substrate's conformation. The sterically demanding chiral environment of the BINAP ligand then blocks one face of the ketone, forcing hydrogen delivery exclusively to the opposite face.

Biocatalysis: Ketoreductase (KRED) Cascades

Enzymatic reduction utilizing ketol-acid reductoisomerases or engineered ketoreductases offers exquisite stereocontrol under mild aqueous conditions[4]. Whole-cell systems (such as Chlorella) and isolated enzymes have been historically utilized to reduce substituted oxobutanoates with high enantiomeric excesses[5]. Causality: The enzyme's active site precisely anchors the ester and C3-hydroxyl groups via hydrogen bonding, presenting only one face of the C2 ketone to the NADPH cofactor. To make this process economically viable at scale, a secondary enzyme—Glucose Dehydrogenase (GDH)—is introduced to continuously regenerate the expensive NADPH cofactor using inexpensive D-glucose[6].

Caption: Stereodivergent reduction pathways of ethyl 3-hydroxy-2-oxobutanoate.

Experimental Protocols

Protocol A: Ru-Catalyzed Asymmetric Hydrogenation

This protocol utilizes RuCl2[(R)-BINAP] to achieve a highly diastereoselective reduction. The protocol is self-validating through strict atmospheric control and precise pressure monitoring.

Materials:

• Ethyl 3-hydroxy-2-oxobutanoate (10.0 mmol, 1.46 g)

• RuCl2n catalyst (0.01 mmol, 9.5 mg) — Substrate/Catalyst ratio of 1000:1

• Anhydrous, degassed Methanol (20 mL)

Step-by-Step Methodology:

• Inert Atmosphere Preparation: Transfer the RuCl2[(R)-BINAP] catalyst into a 50 mL stainless steel autoclave under a strict Argon atmosphere in a glovebox. Causality: Ru(II) species are highly susceptible to oxidation by atmospheric O2, which converts the active catalyst into an inactive Ru(III) or Ru(IV) oxide complex.

• Substrate Addition: Dissolve the ethyl 3-hydroxy-2-oxobutanoate in 20 mL of anhydrous methanol. Inject this solution into the autoclave.

• Purging and Pressurization: Seal the autoclave and purge the headspace with Hydrogen gas (H2) three times at 5 bar. Finally, pressurize the vessel to 50 bar H2. Causality: High H2 pressure ensures that the rate of the desired hydrogenation vastly outcompetes any background enolization or epimerization at the C3 position.

• Reaction Execution: Stir the mixture at 500 rpm at 25 °C for 12 hours. Monitor the pressure gauge; a pressure drop of approximately 5 bar (in a 50 mL vessel) validates that hydrogen consumption is occurring.

• In-Process Control (IPC): Vent the reactor safely. Withdraw a 50 µL aliquot, dilute with 1 mL of dichloromethane, and analyze via Chiral GC (Chiraldex G-TA column). The reaction is self-validated as complete when the starting material peak (RT ~8.5 min) is <1% relative to the product peak.

• Workup: Concentrate the mixture under reduced pressure. Purify the crude oil via flash column chromatography (Hexanes:Ethyl Acetate, 7:3) to isolate the syn-diol.

Protocol B: Biocatalytic Reduction with Cofactor Regeneration

This protocol utilizes an engineered KRED and a GDH regeneration system. It is self-validating via continuous pH monitoring (pH stat).

Caption: Biocatalytic cascade for oxobutanoate reduction with GDH-mediated NADPH regeneration.

Materials:

• Ethyl 3-hydroxy-2-oxobutanoate (50.0 mmol, 7.3 g)

• KRED Enzyme Powder (e.g., KRED-130) (100 mg)

• Glucose Dehydrogenase (GDH) (50 mg)

• NADP+ sodium salt (0.05 mmol, 39 mg) — Catalytic amount

• D-Glucose (60.0 mmol, 10.8 g)

• 100 mM Potassium Phosphate Buffer, pH 7.0 (100 mL)

Step-by-Step Methodology:

• Buffer and Cofactor Initialization: In a 250 mL jacketed reactor equipped with a pH probe and an overhead stirrer, add 100 mL of the phosphate buffer. Dissolve the D-glucose and NADP+.

• Enzyme Solubilization: Add the KRED and GDH powders. Stir gently at 200 rpm at 30 °C until fully dissolved. Causality: Vigorous stirring can cause shear-stress-induced denaturation of the proteins.

• Substrate Addition: Add the ethyl 3-hydroxy-2-oxobutanoate dropwise over 10 minutes.

• pH Stat Control (Self-Validation): Engage an automated titrator loaded with 1.0 M NaOH, set to maintain pH 7.0. Causality: As GDH oxidizes D-glucose, D-glucono-δ-lactone is formed, which spontaneously hydrolyzes to gluconic acid. This acid generation drops the pH. The continuous consumption of NaOH directly correlates to the reaction progress, serving as a real-time, self-validating kinetic readout.

• Reaction Termination: The reaction is complete when NaOH consumption ceases (typically 6-8 hours). Verify via HPLC (C18 column, 210 nm).

• Workup: Add 50 mL of Ethyl Acetate and stir vigorously for 15 minutes. Filter the biphasic mixture through a pad of Celite to remove denatured proteins (which cause emulsions). Separate the organic layer, dry over MgSO4, and evaporate to yield the anti-diol.

Quantitative Data Summary

The following table summarizes the expected stereochemical outcomes and efficiencies of the described catalytic systems based on established literature parameters for oxobutanoate derivatives[5],[3].

Table 1: Comparison of Catalytic Systems for Ethyl 3-Hydroxy-2-oxobutanoate Reduction

Catalyst System	Substrate Configuration	Major Diastereomer	Yield (%)	d.e. (%)	e.e. (%)
RuCl2[(R)-BINAP]	Racemic	syn-(2S,3R) / (2R,3S)	92	>95	>98
RuCl2[(S)-BINAP]	Racemic	syn-(2R,3S) / (2S,3R)	90	>95	>98
Engineered KRED	(3R)-Enantiopure	anti-(2S,3R)	95	>99	>99
Chlorella whole-cell	Racemic	syn / anti mixture	65	53 (anti)	89

Note: Diastereomeric excess (d.e.) and enantiomeric excess (e.e.) are highly dependent on the initial stereopurity of the C3 position when utilizing chemocatalytic methods. Biocatalytic methods often exhibit kinetic resolution capabilities if a racemic mixture is utilized.

Sources

• 1. Dimethyl 2-oxosuccinate | 25007-54-9 | Benchchem [benchchem.com]
• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. researchgate.net [researchgate.net]
• 4. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]
• 5. Asymmetric reduction of ethyl 2-methyl 3-oxobutanoate by Chlorella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US8133715B2 - Reduced by-product accumulation for improved production of isobutanol - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ethyl 3-hydroxy-2-oxobutanoate Reactions

Welcome to the Application Scientist Support Hub. Ethyl 3-hydroxy-2-oxobutanoate is a critical chiral building block and a structural mimic of the natural intermediate (2-acetolactate) in the ketol-acid reductoisomerase (KARI) pathway. However, its alpha-keto-beta-hydroxy motif makes it highly reactive, leading to common yield losses during synthesis, isolation, and enzymatic assays. This guide provides field-proven, mechanistically grounded solutions to these challenges.

I. Frequently Asked Questions (Troubleshooting Diagnostics)

Q1: Why is my isolated yield of ethyl 3-hydroxy-2-oxobutanoate consistently below 30%, even when in-process LC-MS shows full conversion? Expert Insight & Causality: The primary culprit is spontaneous dimerization. Because the molecule contains both an electrophilic alpha-keto group and a nucleophilic beta-hydroxyl group, it is highly susceptible to intermolecular hemiketal formation. During solvent evaporation or concentration, the increased local concentration drives this bimolecular condensation, dehydrating the monomer into a stable substituted 1,4-dioxane derivative1[1]. Self-Validating Fix: Do not concentrate the product to dryness. Stop evaporation when the concentration reaches ~0.1 M, and store the compound as a solution in an aprotic solvent (e.g., anhydrous THF or DCM) at -20°C. Run a 1 H NMR on the crude; if you see broad multiplet peaks replacing the sharp alpha-keto resonances, dimerization has occurred.

Q2: During enzymatic assays using ketol-acid reductoisomerase (KARI, EC 1.1.1.86), the reaction plateaus at exactly 50% conversion. Is the enzyme degrading? Expert Insight & Causality: This is a classic hallmark of stereospecific enzymatic resolution, not enzyme degradation. Ethyl 3-hydroxy-2-oxobutanoate possesses a chiral center at the C3 position. If you synthesized the racemic mixture chemically, KARI will only accept and reduce the specific enantiomer that mimics the natural substrate's stereochemistry 2[2]. The remaining 50% is the unreactive enantiomer 3[3]. Self-Validating Fix: Perform a chiral HPLC analysis on the remaining unreacted substrate. If it is enantiopure, your enzyme is functioning perfectly. To achieve higher overall yields, perform an enzymatic resolution prior to the main assay or double the initial substrate loading.

Q3: I observe significant degradation of the monomer when running the reaction under mildly basic conditions (pH > 7.5). What pathway is causing this? Expert Insight & Causality: Mildly basic conditions trigger a base-catalyzed retro-aldol cleavage. The beta-hydroxy group is deprotonated, leading to the expulsion of an enolate and reverting the compound back into its thermodynamic precursors (e.g., ethyl glyoxylate and acetaldehyde). Self-Validating Fix: Maintain the reaction pH strictly between 5.0 and 6.5. Use buffered systems like MES or citrate rather than Tris or phosphate buffers adjusted to basic pH ranges.

II. Quantitative Troubleshooting Matrix

Symptom / Analytical Observation	Primary Mechanistic Cause	Typical Yield Loss	Recommended Corrective Action
High mass m/z (~292) in LC-MS	Dimerization (1,4-Dioxane formation)	40 - 70%	Maintain dilute solutions (< 0.1 M); avoid heat during solvent evaporation.
Detection of ethyl glyoxylate	Retro-aldol cleavage	20 - 50%	Lower pH to mildly acidic (pH 5.5 - 6.0); avoid amine bases.
50% max conversion in biocatalysis	KARI (EC 1.1.1.86) stereospecificity	Exactly 50%	Use enantiopure substrate or adjust theoretical yield expectations.
Loss of optical rotation over time	Keto-enol tautomerization (Racemization)	Variable	Store at -20°C in non-polar, anhydrous solvents to arrest tautomerization.

III. Mechanistic Pathways & Diagnostic Workflows

Figure 1: Competing degradation pathways of ethyl 3-hydroxy-2-oxobutanoate leading to yield loss.

Figure 2: Step-by-step diagnostic workflow for troubleshooting low yields.

IV. Standardized Experimental Protocols

Protocol A: Synthesis and Isolation of Monomeric Ethyl 3-hydroxy-2-oxobutanoate (Avoiding Dimerization)

Purpose: To isolate the monomeric form while preventing bimolecular condensation into the dioxane derivative.

• Reaction Quenching: Upon completion of the synthesis reaction, immediately quench the mixture with cold 0.1 M citric acid buffer to bring the pH to ~5.5. This arrests base-catalyzed retro-aldol degradation.

• Extraction: Extract the aqueous layer 3x with cold, anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Drying: Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ). Filter the drying agent.

• Controlled Concentration (CRITICAL STEP): Transfer the filtrate to a rotary evaporator. Set the water bath to no higher than 20°C . Evaporate the solvent only until the concentration reaches approximately 0.1 M to 0.2 M. Do not evaporate to dryness.

• Validation: Take a 50 µL aliquot, dilute in CDCl3​ , and run a rapid 1 H NMR. Confirm the presence of the sharp singlet for the alpha-keto adjacent protons and the absence of broad dioxane ring multiplets.

• Storage: Store the standardized solution in a sealed amber vial under Argon at -20°C.

Protocol B: Enzymatic Assay with KARI (EC 1.1.1.86)

Purpose: To achieve accurate kinetic measurements without substrate-induced artifacts.

• Buffer Preparation: Prepare a 50 mM MES buffer, pH 6.5, containing 10 mM MgCl2​ and 1 mM DTT. Avoid phosphate buffers if possible, as they can sometimes act as general base catalysts for retro-aldol side reactions.

• Cofactor Addition: Add NADPH to a final concentration of 0.2 mM.

• Substrate Loading: Add the racemic ethyl 3-hydroxy-2-oxobutanoate solution (from Protocol A) to a final concentration of 2.0 mM. (Note: Only 1.0 mM will be catalytically competent due to stereospecificity).

• Initiation: Initiate the reaction by adding the purified KARI enzyme (EC 1.1.1.86).

• Monitoring: Monitor the decrease in absorbance at 340 nm (NADPH oxidation) using a UV-Vis spectrophotometer. The reaction should plateau when exactly 50% of the racemic substrate is consumed.

V. References

• Title: Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction. Source: Pest Management Science, 61(4), 407-412 (Wang, J.-G., et al., 2005). URL:

• Title: Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+). Source: BRENDA Enzyme Database. URL:

• Title: An In-depth Technical Guide to 3-Hydroxy-2-oxobutanoate. Source: Benchchem. URL:

Sources

• 1. Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Information on EC 1.1.1.86 - ketol-acid reductoisomerase (NADP+) - BRENDA Enzyme Database [brenda-enzymes.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

optimizing reaction conditions for ethyl 3-hydroxy-2-oxobutanoate esterification

Technical Support Center: Optimizing Ethyl 3-Hydroxy-2-Oxobutanoate Esterification

Audience: Researchers, scientists, and drug development professionals.

Overview

The synthesis of ethyl 3-hydroxy-2-oxobutanoate via the esterification of 3-hydroxy-2-oxobutanoic acid presents unique chemical challenges. As a multifunctional platform molecule, the substrate contains both an alpha-keto group and a beta-hydroxyl group[1]. While standard Fischer esterification is the conventional route for converting carboxylic acids to esters[2], the presence of these highly reactive moieties makes the molecule uniquely susceptible to decarboxylation, dehydration, and ketalization. This guide provides field-proven troubleshooting strategies, mechanistic insights, and a self-validating protocol to optimize your esterification workflows.

Mechanistic Workflow & Competing Pathways

Mechanistic pathway of 3-hydroxy-2-oxobutanoic acid esterification and side reactions.

Troubleshooting Guide & FAQs

Q1: Why is my esterification yield consistently below 40%, accompanied by vigorous gas evolution? A: You are observing thermal decarboxylation. Causality & Insight: Alpha-keto acids are inherently unstable and prone to losing CO₂ to form simpler compounds, especially under thermal stress[3]. The activation energy for decarboxylation directly competes with the nucleophilic addition of ethanol to the protonated carbonyl. Solution: Avoid refluxing ethanol (78°C). Instead, perform the esterification at milder temperatures (40–45°C). To compensate for the lower temperature,2[2].

Q2: HPLC analysis of my product shows a major impurity with strong UV absorbance. What is it, and how do I prevent it? A: This is the dehydration byproduct, ethyl 2-oxobut-3-enoate. Causality & Insight: Beta-hydroxycarboxylic acids are highly susceptible to acid-catalyzed dehydration, which4[4]. This extended conjugation is responsible for the strong UV absorbance. Solution: Strong mineral acids (like H₂SO₄) promote beta-elimination. Switch to a milder solid acid catalyst (e.g., Amberlyst-15) or utilize Lewis acids such as Indium(III) triflate (In(OTf)₃), which have shown 5[5].

Q3: I am observing the formation of a ketal instead of the desired ester. How do I shift the selectivity? A: The alpha-keto group is undergoing nucleophilic addition by ethanol. Causality & Insight: High concentrations of acid and prolonged reaction times allow ethanol to attack the alpha-keto group, forming a hemiketal or ketal. Solution: Implement continuous, low-temperature water removal. Instead of using a Dean-Stark apparatus (which requires high heat and induces decarboxylation), use activated 3Å molecular sieves directly in the reaction flask. Removing water shifts the esterification equilibrium faster than the ketalization pathway can proceed.

Optimization Data: Catalyst and Condition Screening

The following table summarizes the quantitative impact of various reaction conditions on the yield and purity of ethyl 3-hydroxy-2-oxobutanoate.

Temperature (°C)	Catalyst System	EtOH (Equiv)	Water Removal Strategy	Target Yield (%)	Major Byproduct (%)
78 (Reflux)	H₂SO₄ (0.1 eq)	10	None	25%	Decarboxylation (>40%)
78 (Reflux)	H₂SO₄ (0.1 eq)	10	Dean-Stark	35%	Dehydration Enone (30%)
45	In(OTf)₃ (0.05 eq)	10	3Å Mol. Sieves	78%	Ketal (8%)
45	Amberlyst-15 (10% w/w)	20	3Å Mol. Sieves	86%	Ketal (<5%)
25	DCC / DMAP	1.5	N/A (Coupling)	89%	Urea derivatives (Trace)

Self-Validating Experimental Protocol

Methodology: Mild Solid-Acid Catalyzed Esterification using Amberlyst-15 This protocol utilizes a heterogeneous catalyst and molecular sieves to bypass the need for high heat, thereby preserving the sensitive alpha-keto and beta-hydroxy moieties.

Step 1: Preparation & Desiccation

• Activate 3Å molecular sieves by heating at 300°C under a vacuum for 3 hours. Cool under argon.

• In an oven-dried 250 mL round-bottom flask, dissolve 10.0 g of 3-hydroxy-2-oxobutanoic acid in 100 mL of absolute ethanol (approx. 20 equivalents).

• Add 1.0 g of dry Amberlyst-15 resin and 5.0 g of the activated 3Å molecular sieves.

Step 2: Reaction Execution

• Equip the flask with a reflux condenser (chilled to 5°C) and an argon balloon.

• Heat the mixture to exactly 45°C using a highly regulated oil bath or heating block.

• Self-Validation Check 1: Monitor the solution color. A pale yellow color is normal. If the solution rapidly turns deep orange or brown, the temperature is too high, and dehydration is occurring. Immediately reduce the heat to 35°C.

Step 3: In-Process Validation (TLC/HPLC)

• After 4 hours, pull a 50 µL aliquot. Filter through a micro-syringe to remove sieves/resin.

• Run TLC (Eluent: 7:3 Hexanes:Ethyl Acetate).

• Self-Validation Check 2: Stain with KMnO₄. The target ester will appear as a bright yellow spot against a purple background. If a spot appears that is highly UV-active (254 nm) but resists KMnO₄ staining, ketalization or dehydration has occurred.

• Continue heating until the starting material spot (baseline) is consumed (typically 12-16 hours).

Step 4: Workup & Isolation

• Cool the reaction to room temperature.

• Filter the mixture through a pad of Celite to remove the Amberlyst-15 and molecular sieves. Wash the pad with 20 mL of cold ethanol.

• Concentrate the filtrate under reduced pressure (rotary evaporator). Critical: Keep the water bath below 30°C to prevent late-stage decarboxylation.

• Purify the crude oil via flash column chromatography (silica gel) or vacuum distillation (if thermal stability permits) to yield pure ethyl 3-hydroxy-2-oxobutanoate.

References

• [6] Fischer Esterification - Chemistry Steps, Chemistry Steps. URL: [Link]

• [4] Beta hydroxycarboxylic acid, Grokipedia. URL:[Link]

• [5] ester synthesis catalyzed, Science.gov. URL:[Link]

• [1] Current Status of Research on Synthesis of α-Keto Acids and Their Esters, MDPI. URL:[Link]

• [2] Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions, Master Organic Chemistry. URL:[Link]

Sources

• 1. Current Status of Research on Synthesis of α-Keto Acids and Their Esters [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. evitachem.com [evitachem.com]
• 4. Beta hydroxycarboxylic acid — Grokipedia [grokipedia.com]
• 5. ester synthesis catalyzed: Topics by Science.gov [science.gov]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]

preventing oxidation and degradation of ethyl 3-hydroxy-2-oxobutanoate

Technical Support Center: Ethyl 3-Hydroxy-2-Oxobutanoate

A Guide to Preventing Oxidation and Degradation for Researchers

Welcome to the technical support center for ethyl 3-hydroxy-2-oxobutanoate. As a Senior Application Scientist, I've designed this guide to provide you with not just protocols, but the underlying scientific principles to ensure the stability and integrity of this valuable, yet sensitive, reagent in your research. Ethyl 3-hydroxy-2-oxobutanoate is a versatile building block, but its α-hydroxy-β-keto ester structure makes it susceptible to degradation, which can compromise experimental outcomes. This resource provides in-depth answers to common challenges and troubleshooting strategies to maintain its purity and reactivity.

Frequently Asked Questions (FAQs)

Q1: What makes ethyl 3-hydroxy-2-oxobutanoate inherently unstable?

The instability of ethyl 3-hydroxy-2-oxobutanoate arises from the combination of two reactive functional groups in close proximity: an α-hydroxy ketone and a β-keto ester.

• α-Hydroxy Ketone Moiety: The secondary alcohol group is susceptible to oxidation, which can convert it into a highly reactive α-diketone. This process is often catalyzed by atmospheric oxygen, trace metals, or light.[1]

• β-Keto Ester Moiety: This functional group is prone to hydrolysis, especially under acidic or basic conditions, which can cleave the ester bond. Furthermore, β-keto esters can undergo decarboxylation (loss of CO2) when heated or exposed to certain catalytic conditions.[2]

• Keto-Enol Tautomerism: The molecule exists in equilibrium with its enol form. While this is a normal characteristic, the enol tautomer can be more susceptible to certain degradation pathways, including oxidation.

Q2: What are the primary degradation pathways I should be concerned about?

There are four main degradation pathways for ethyl 3-hydroxy-2-oxobutanoate. Understanding these is crucial for designing effective preventative measures.

• Oxidation: The secondary hydroxyl group can be oxidized to a ketone, forming ethyl 2,3-dioxobutanoate. This is a common pathway when exposed to air (oxygen).[1]

• Hydrolysis: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid (3-hydroxy-2-oxobutanoic acid), particularly in the presence of moisture, acids, or bases.

• Decarboxylation: While less common at ambient temperature, heating or extreme pH can lead to the loss of the ester group as CO2 (after hydrolysis), resulting in 1-hydroxypropan-2-one.

• Dimerization/Polymerization: Under certain conditions, such as exposure to strong bases or catalysts, aldol-type condensation reactions can occur between molecules, leading to oligomers or polymers.

Below is a diagram illustrating the most common degradation pathways.

Caption: Primary degradation pathways of ethyl 3-hydroxy-2-oxobutanoate.

Q3: What are the ideal storage conditions for this compound?

Proper storage is the most critical factor in preventing degradation. The goal is to mitigate exposure to oxygen, moisture, light, and heat.

Parameter	Recommendation	Rationale
Temperature	-20°C for long-term storage.[3][4]	Slows down all degradation pathways, especially oxidation and potential dimerization.
Atmosphere	Under an inert gas (Argon or Nitrogen).[3]	Prevents oxidation of the sensitive α-hydroxy ketone group.
Container	Tightly sealed, amber glass vial or bottle with a PTFE-lined cap.[3][5]	Protects from light (photodegradation) and prevents ingress of air and moisture.[5] PTFE lining provides an inert seal.
Moisture	Store in a dry environment, preferably in a desiccator.	Minimizes the risk of hydrolysis of the ester functional group.[3]
Incompatibilities	Store away from strong oxidizing agents, strong bases, and metals.[2][6]	These materials can catalyze rapid degradation.

Q4: How can I visually tell if my sample of ethyl 3-hydroxy-2-oxobutanoate has degraded?

A pure sample of ethyl 3-hydroxy-2-oxobutanoate should be a colorless to pale yellow liquid.[6][7] Visual inspection can be a first-pass indicator of degradation.

• Color Change: The most common sign is a change in color to yellow or brown.[3] This often indicates the formation of oxidized impurities or polymeric byproducts.

• Increased Viscosity or Solidification: The formation of oligomers or polymers can lead to an increase in viscosity or the appearance of solid precipitates.

Important Note: Significant degradation can occur without any visible change.[3] Always rely on analytical methods for an accurate assessment of purity before use in a critical experiment.

Troubleshooting Guide

Q: My reaction is failing or giving low yields. Could my starting material be the problem?

A: Absolutely. The purity of ethyl 3-hydroxy-2-oxobutanoate is critical. If you suspect starting material degradation, follow these steps:

• Assess Purity Analytically: Do not rely on visual inspection alone. Use a quantitative method to check the purity.

  • ¹H NMR: Check for the appearance of new signals or a change in the integration ratios of characteristic peaks. Look for signals corresponding to degradation products like ethyl 2,3-dioxobutanoate.

  • HPLC: A stability-indicating HPLC method is the gold standard for purity assessment.[8][9] A degraded sample will show additional peaks, and the area of the main peak will be reduced. (See Protocol 2 for a sample method).

• Use a Fresh Aliquot: If you have been using a stock bottle that has been opened multiple times, its contents may have been compromised. Use a new, unopened vial or a properly stored aliquot.

• Purify if Necessary: If the material is found to be impure and a fresh lot is unavailable, purification by flash column chromatography or vacuum distillation may be possible, though this should be done with care to avoid further degradation.[10]

Q: I'm seeing an unexpected peak in my LC-MS analysis that corresponds to a loss of 28 Da. What could it be?

A: A mass loss of 28 Da from the parent molecule likely corresponds to the hydrolysis of the ethyl ester (-C2H5) followed by the decarboxylation of the resulting β-keto acid (-CO2), which together results in the loss of a C2H4O fragment, though this is less common. A more direct interpretation could be the loss of an ethyl group (-C2H5) and a proton. However, the most probable cause is often related to in-source fragmentation or a known degradation pathway.

A more likely scenario is hydrolysis of the ethyl ester to the carboxylic acid, which can then decarboxylate. This process is common for β-keto acids.[2] Check for the presence of 3-hydroxy-2-oxobutanoic acid in your sample.

Q: I need to use the compound in an aqueous buffer. How can I minimize degradation?

A: Storing α-keto acids or their esters in solution, especially aqueous buffers, is generally not recommended for long periods.[3][4] If your experiment requires it:

• Prepare Fresh: Make the solution immediately before use. Do not store aqueous solutions for more than a day, even when refrigerated.[4]

• Control pH: Stability is often pH-dependent. Neutral to alkaline pH can promote aldol-like reactions and hydrolysis.[3] If possible, use a slightly acidic buffer (pH 4-6), but you must verify this does not interfere with your specific application.

• Keep it Cold: Perform your dilutions and keep the solution on ice to slow down degradation kinetics.

Experimental Protocols & Workflows

Protocol 1: Recommended Handling of Ethyl 3-Hydroxy-2-oxobutanoate

This protocol outlines the best practices for handling this air- and moisture-sensitive compound to maintain its integrity.

Objective: To aliquot the reagent from a stock container into single-use vials under an inert atmosphere.

Materials:

• Stock bottle of ethyl 3-hydroxy-2-oxobutanoate

• Schlenk line or glove box with an inert gas supply (Argon or Nitrogen)[11]

• Dry, oven-baked glassware (syringes, needles, vials with PTFE-lined septa)[11]

• Small, amber glass vials for aliquots

Caption: Workflow for handling air- and moisture-sensitive reagents.

Procedure:

• Preparation: Place all necessary glassware (vials, syringe barrels, needles) in an oven at >120°C for at least 4 hours to ensure they are completely dry.

• Inert Atmosphere: Assemble the syringe and allow all glassware to cool to room temperature under a stream of inert gas or inside a glove box antechamber.

• Equilibrate Temperature: Allow the stock bottle of ethyl 3-hydroxy-2-oxobutanoate to warm to room temperature before opening to prevent condensation of moisture on the cold surface.

• Purge System: Pierce the septum of the stock bottle with a needle connected to the inert gas line (with a bubbler outlet) and another needle to act as a vent. Gently flush the headspace with inert gas for several minutes.

• Withdraw Reagent: Using a dry, gas-tight syringe that has been flushed several times with inert gas, carefully withdraw the desired volume of the liquid.

• Aliquot: Dispense the liquid into the small, dry, pre-purged amber vials.

• Seal and Store: Tightly cap the vials, wrap the caps with Parafilm® for an extra seal, and immediately place them in a labeled box for storage at -20°C inside a desiccator.

Protocol 2: Stability-Indicating RP-HPLC Method

Objective: To assess the purity of ethyl 3-hydroxy-2-oxobutanoate and detect the presence of degradation products.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	10% B to 90% B over 15 minutes, hold for 2 min, return to 10% B over 1 min, hold for 2 min
Flow Rate	1.0 mL/min
Column Temp.	30°C
Detection	UV at 210 nm
Injection Vol.	5 µL

Procedure:

• Sample Preparation: Prepare a sample solution of ethyl 3-hydroxy-2-oxobutanoate in acetonitrile at a concentration of approximately 1 mg/mL.

• Analysis: Inject the sample onto the HPLC system.

• Data Interpretation: A pure sample should exhibit a single major peak. The appearance of earlier eluting peaks may indicate more polar hydrolysis products, while later eluting peaks could be less polar degradation products or oligomers. The peak area percentage can be used to estimate purity. For accurate quantification, a reference standard is required. This method should be validated for its specific purpose.[9]

References

• Japan International Cooperation Agency. (n.d.). III Analytical Methods. Retrieved from [Link]

• Organic Syntheses. (n.d.). SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Chapter 6: Analytical Methods. Retrieved from [Link]

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• J-STAGE. (n.d.). Stereoselective Reduction of Ethyl 2-Methyl-3-oxobutanoate by Bacteria. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(hydroxyimino)-3-oxobutanoate. Retrieved from [Link]

• Master Organic Chemistry. (2015). Demystifying The Mechanisms of Alcohol Oxidations. Retrieved from [Link]

• Restek. (2024). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• Baertschi, S. W., et al. (2013). Analytical methodologies for discovering and profiling degradation-related impurities. Trends in Analytical Chemistry, 49, 126-136.
• Maslarska, V., et al. (2022). Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid. Pharmacia, 69(2), 373-379.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]
• 7. Ethyl (S)-3-hydroxybutyrate - Safety Data Sheet [chemicalbook.com]
• 8. (PDF) Analytical methodologies for discovering and profiling degradation-related impurities [academia.edu]
• 9. public.pensoft.net [public.pensoft.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Purification of Ethyl 3-hydroxy-2-oxobutanoate by Column Chromatography

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the purification of ethyl 3-hydroxy-2-oxobutanoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for challenges encountered during the column chromatography purification of this valuable chiral building block. The content is structured to address specific issues through a troubleshooting guide and a comprehensive FAQ section, grounded in established scientific principles and field-proven experience.

Understanding the Molecule and the Challenge

Ethyl 3-hydroxy-2-oxobutanoate is a polar organic molecule containing hydroxyl, ketone, and ester functional groups. Its purification via column chromatography is a critical step following synthesis, often from the reduction of a β-keto ester precursor like ethyl 2-ethylacetoacetate[1][2]. The polarity and potential instability of the β-hydroxy ketoester moiety present unique challenges, including poor separation, peak tailing, and on-column degradation.

This guide provides a systematic approach to overcoming these obstacles, ensuring high purity and yield. The foundational principle of this purification is normal-phase chromatography, which utilizes a polar stationary phase (like silica gel) and a less polar mobile phase[3][4]. Polar compounds interact more strongly with the stationary phase, leading to slower elution compared to non-polar impurities[4].

Detailed Experimental Protocol: Flash Column Chromatography

This protocol outlines a standard procedure for purifying ethyl 3-hydroxy-2-oxobutanoate.

1. Step-by-Step Methodology:

• Solvent System Selection (TLC Analysis):

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution onto a silica gel TLC plate.

  • Develop the TLC plate in a chamber with a pre-determined solvent system. Start with a mixture of a non-polar solvent (e.g., Hexane or Petroleum Ether) and a polar solvent (e.g., Ethyl Acetate). Test various ratios (e.g., 9:1, 4:1, 2:1 Hexane:EtOAc).

  • The ideal solvent system should provide a retention factor (Rf) of 0.3 to 0.5 for the desired product and give good separation from impurities[3].

• Column Packing (Slurry Method):

  • Select a glass column of appropriate size for the amount of crude material.

  • Place a small plug of cotton or glass wool at the bottom and add a thin layer of sand.

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Pour the slurry into the column, allowing the solvent to drain while continuously tapping the column to ensure even packing. Add more solvent as needed to prevent the silica bed from running dry.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., dichloromethane or the eluent itself).

  • Alternatively, for less soluble samples, adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding silica, and evaporating the solvent to dryness.

  • Carefully add the concentrated sample or the dry-loaded silica to the top of the column bed. Add a protective layer of sand on top.

• Elution:

  • Carefully add the mobile phase to the column.

  • Apply gentle air pressure (flash chromatography) to achieve a steady flow rate.

  • Begin with the solvent system determined by TLC. If impurities are close to the product spot, a gradient elution (gradually increasing the polarity of the mobile phase) may be necessary for better separation.

• Fraction Collection and Analysis:

  • Collect the eluent in a series of test tubes or flasks.

  • Monitor the separation by spotting alternate fractions on a TLC plate and visualizing.

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified ethyl 3-hydroxy-2-oxobutanoate.

2. Visualization of TLC Plates:

Since ethyl 3-hydroxy-2-oxobutanoate lacks a strong UV chromophore, visualization on TLC plates requires chemical staining.

• Potassium Permanganate (KMnO₄) Stain: Effective for detecting the hydroxyl group. The compound will appear as a yellow-brown spot on a purple background.

• p-Anisaldehyde or Vanillin Stain: These stains react with many functional groups, including hydroxyls, often producing distinctly colored spots upon heating[5].

Troubleshooting Guide

This section addresses common problems in a question-and-answer format.

Issue 1: I'm seeing poor separation between my product and an impurity.

• Symptom: Fractions contain both the desired product and an impurity, as seen by overlapping spots on the TLC plate.

• Potential Cause & Causality: The polarity of your mobile phase is not optimized. If the eluent is too polar, all compounds will travel down the column too quickly, resulting in poor resolution. If it's not polar enough, the compounds may not move at all[3]. Column overloading can also cause bands to broaden and overlap.

• Recommended Solution:

  • Re-optimize the Solvent System: Perform a more thorough TLC analysis. Test solvent systems with slightly lower polarity than your current one to increase the separation (ΔRf) between your product and the impurity. A gradient elution, starting with a low polarity solvent and gradually increasing it, can significantly improve the separation of compounds with similar polarities[6].

  • Check Column Loading: Ensure you are not overloading the column. A general rule is to use a 1:30 to 1:100 ratio of crude product to silica gel by weight.

  • Improve Packing: An improperly packed column with channels or cracks will lead to poor separation. Ensure the silica bed is homogenous and has a flat surface before loading the sample.

Issue 2: My product seems to be degrading on the column, and my yield is very low.

• Symptom: The total recovery of material is low, and TLC analysis of the collected fractions shows new, unexpected spots.

• Potential Cause & Causality: Standard silica gel is slightly acidic (pH ≈ 4-5). β-Hydroxy-ketoesters can be sensitive to acid, potentially undergoing acid-catalyzed dehydration or other rearrangement reactions on the stationary phase. The longer the compound remains on the column, the greater the chance of degradation.

• Recommended Solution:

  • Use Deactivated Silica: Neutralize the silica gel by adding a small amount of a base, such as triethylamine (~0.1-1%), to your eluent system. This will neutralize the acidic sites on the silica surface.

  • Run the Column Faster: Employ flash chromatography with higher pressure to minimize the residence time of your compound on the column.

  • Switch to a Neutral Stationary Phase: Consider using neutral alumina as an alternative to silica gel if acid sensitivity is a significant problem.

Issue 3: My product is "tailing" or "streaking" down the column.

• Symptom: The spots on the TLC plate are elongated rather than round. During column elution, the product comes off over a large number of fractions at low concentrations.

• Potential Cause & Causality: Tailing is often caused by strong, non-ideal interactions between the analyte and highly active sites on the stationary phase, such as residual silanol groups[7]. It can also be caused by overloading the column or dissolving the sample in a solvent that is significantly more polar than the mobile phase.

• Recommended Solution:

  • Modify the Mobile Phase: Add a small amount of a highly polar solvent modifier, like methanol or acetic acid, to the eluent. This can help to block the highly active sites on the silica, leading to more symmetrical peaks. (Use acid with caution due to potential degradation).

  • Control Sample Application: Dissolve your crude sample in the minimum volume of the mobile phase or a less polar solvent before loading it onto the column[7]. This ensures the sample starts as a narrow band.

  • Reduce Sample Concentration: Dilute your sample to see if the tailing improves, as this can be a sign of column overload[7].

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying ethyl 3-hydroxy-2-oxobutanoate? A1: For standard purification, silica gel (60 Å, 230-400 mesh) is the most common and effective stationary phase due to its high resolving power for polar compounds[4][8]. If you encounter issues with product degradation due to the acidic nature of silica, consider using neutral alumina or silica gel that has been deactivated with a base like triethylamine.

Q2: How can I be certain I have the optimal mobile phase? A2: The optimal mobile phase is determined empirically through Thin-Layer Chromatography (TLC)[3]. The goal is to find a solvent mixture that moves your desired compound to an Rf value of approximately 0.3-0.5 while maximizing the distance to the nearest impurity spots (maximizing ΔRf). A good starting point is a mixture of hexane and ethyl acetate, adjusting the ratio to achieve the desired separation.

Solvent System (Hexane:Ethyl Acetate)	Target Compound Rf	Impurity A Rf	Impurity B Rf	Assessment
9:1	0.10	0.15	0.60	Poor elution. Increase polarity.
4:1	0.35	0.45	0.85	Good separation. Optimal for column.
2:1	0.65	0.70	0.95	Compounds elute too quickly. Poor separation.
1:1	0.80	0.82	0.98	No separation. Eluent is too polar.

Q3: My product is a racemic mixture. Can I separate the enantiomers using this method? A3: No. Standard column chromatography on an achiral stationary phase like silica gel separates compounds based on differences in physical properties like polarity[3]. Enantiomers have identical physical properties in a non-chiral environment and will co-elute. To separate enantiomers, you must use chiral chromatography , which employs a chiral stationary phase (CSP)[9][10].

Q4: What are the likely impurities I might encounter from a typical synthesis? A4: The impurities will depend on the synthetic route. If prepared by the reduction of ethyl 2-ethylacetoacetate with a reagent like sodium borohydride (NaBH₄), common impurities include[1][2][6]:

• Unreacted Starting Material: Ethyl 2-ethylacetoacetate.

• Over-reduction Products: If a stronger reducing agent is used accidentally, the ester could be reduced.

• Hydrolysis Products: The ester could be hydrolyzed to the corresponding carboxylic acid if the workup conditions are too acidic or basic.

Workflow & Troubleshooting Diagrams

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. columbia.edu [columbia.edu]
• 4. chemistryviews.org [chemistryviews.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. Chiral Stationary Phases for Liquid Chromatography: Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Catalysts for the Asymmetric Reduction of Ethyl 3-hydroxy-2-oxobutanoate

For researchers, scientists, and professionals in drug development, the stereoselective synthesis of chiral molecules is a cornerstone of modern organic chemistry. The reduction of ethyl 3-hydroxy-2-oxobutanoate to produce chiral ethyl 3,4-dihydroxy-2-butanoate is a critical transformation, yielding a versatile building block for the synthesis of various pharmaceuticals and biologically active compounds. The control of stereochemistry during this reduction is paramount, as different stereoisomers can exhibit vastly different biological activities. This guide provides an in-depth, objective comparison of prominent chiral catalysts for this reduction, supported by experimental data to aid in catalyst selection and process optimization.

Introduction: The Significance of Stereocontrol

The reduction of the α-keto group in ethyl 3-hydroxy-2-oxobutanoate can generate up to four stereoisomers. The ability to selectively produce a single desired stereoisomer in high yield and purity is a key challenge. The choice of catalyst is the most critical factor in achieving high diastereoselectivity and enantioselectivity. This guide will explore both chemical and biocatalytic approaches, highlighting their respective strengths and weaknesses.

I. Biocatalytic Approaches: Precision and Sustainability

Biocatalysis offers an environmentally friendly and highly selective alternative to traditional chemical catalysis.[1] Whole-cell systems and isolated enzymes are increasingly employed for their ability to perform complex transformations under mild conditions with exceptional stereocontrol.[2]

A. Baker's Yeast (Saccharomyces cerevisiae)

Baker's yeast is a readily available, inexpensive, and easy-to-handle biocatalyst for the asymmetric reduction of ketones.[3] It contains a variety of reductase enzymes that can catalyze the reduction of ethyl 3-hydroxy-2-oxobutanoate.

Mechanism of Action: The reduction is catalyzed by various alcohol dehydrogenases within the yeast cells, which utilize nicotinamide adenine dinucleotide (NADH) or its phosphate (NADPH) as a cofactor. The stereochemical outcome is dictated by the substrate's approach to the enzyme's active site, a principle often explained by Prelog's rule.[3]

Performance: While widely used, the enantioselectivity of baker's yeast can be variable, as it contains multiple reductases with opposing stereoselectivities.[4] However, optimization of reaction conditions, such as substrate feeding strategies and the use of additives, can significantly improve the enantiomeric excess (e.e.).[5][6] For instance, slow addition of the substrate can maintain a low concentration, favoring the desired (S)-enantiomer and achieving e.e. values of up to 98%.[5] Immobilization of yeast cells in calcium alginate has also been shown to yield high enantiomeric purity (95–97% e.e.).[7]

B. Other Microbial Catalysts

Several other microorganisms have demonstrated superior performance compared to baker's yeast for the reduction of β-keto esters.

• Klebsiella pneumoniae: This bacterium has been shown to reduce ethyl 2-methyl-3-oxobutanoate with exceptional diastereoselectivity (99% d.e.) and enantioselectivity (>99% e.e.), producing the (2R, 3S)-syn product.[8] This high selectivity makes it a very attractive candidate for industrial applications.

• Rhodococcus erythropolis: This robust biocatalyst is known for its broad substrate scope and tolerance to organic solvents.[9] Its ability to perform stereoselective reductions makes it a valuable tool in biotransformation.[10]

• Genetically Engineered E. coli: For precise control over the enzymatic machinery, recombinant E. coli strains can be engineered to overexpress a single, highly selective reductase. This approach eliminates the issue of competing enzymes with opposite stereoselectivities. For example, co-expression of an NADPH-dependent aldehyde reductase and a glucose dehydrogenase for cofactor regeneration in E. coli has been used for the asymmetric reduction of ethyl 4-chloro-3-oxobutanoate, achieving 99% e.e. and a 90.5% yield.[11]

Data Summary: Biocatalytic Reduction

Catalyst	Substrate	Product Configuration	d.e. (%)	e.e. (%)	Yield (%)	Reference
Saccharomyces cerevisiae	Ethyl 3-oxobutanoate	(S)	-	≥98	-	[5]
Immobilized S. cerevisiae	Ethyl 3-oxobutanoate	(S)	-	95-97	Good	[7]
Klebsiella pneumoniae	Ethyl 2-methyl-3-oxobutanoate	(2R, 3S)	99	>99	99	[8]
Recombinant E. coli	Ethyl 4-chloro-3-oxobutanoate	(R)	-	99	90.5	[11]

II. Chemical Catalysis: Versatility and Scalability

Chiral metal complexes and organocatalysts offer a powerful and versatile platform for the asymmetric reduction of ketones. These catalysts are often highly active, allowing for low catalyst loadings and scalability.

A. Noyori-Type Ruthenium Catalysts

Asymmetric hydrogenation and transfer hydrogenation catalyzed by chiral ruthenium complexes, particularly those developed by Noyori and his coworkers, are highly effective for the enantioselective reduction of β-keto esters.[1] These catalysts typically feature a ruthenium center coordinated with a chiral diphosphine ligand, such as BINAP.[12]

Mechanism of Action: In asymmetric hydrogenation, the catalyst, activated by hydrogen gas, coordinates to the keto group of the substrate. The chiral ligand environment dictates the facial selectivity of hydride transfer from the ruthenium center to the carbonyl carbon, leading to the formation of a specific enantiomer of the alcohol.[13] Asymmetric transfer hydrogenation utilizes a hydrogen donor, such as isopropanol or formic acid, to regenerate the active ruthenium hydride species.[14]

Performance: Ru-BINAP catalysts are renowned for their high enantioselectivity and broad substrate scope.[15] For the reduction of β-keto esters, they consistently deliver high yields and e.e. values, often exceeding 99%.[13] The choice of the BINAP ligand enantiomer ((R)- or (S)-BINAP) determines the stereochemistry of the resulting β-hydroxy ester.[1]

B. Corey-Bakshi-Shibata (CBS) Catalysts

The Corey-Bakshi-Shibata (CBS) reduction utilizes a chiral oxazaborolidine catalyst in the presence of a stoichiometric borane reducing agent (e.g., borane-THF or borane-dimethyl sulfide).[16][17]

Mechanism of Action: The CBS catalyst, derived from a chiral amino alcohol (commonly (S)- or (R)-prolinol), coordinates to both the borane reducing agent and the ketone substrate. The boron atom of the oxazaborolidine acts as a Lewis acid, activating the ketone, while the nitrogen atom coordinates to the borane. This ternary complex facilitates a highly organized, enantioselective hydride transfer from the borane to the carbonyl carbon via a six-membered ring transition state.[18]

Performance: The CBS reduction is a powerful method for the enantioselective reduction of a wide range of ketones.[19][20] It is known for its high enantioselectivity, predictable stereochemical outcome, and mild reaction conditions. The steric bulk of the ketone's substituents plays a crucial role in directing the stereoselectivity.[19]

Data Summary: Chemical Catalytic Reduction

Catalyst	Reducing Agent	Substrate	e.e. (%)	Yield (%)	Reference
[RuCl₂((R)-BINAP)]	H₂	Methyl 3-oxobutanoate	>99	96	[13]
Ru-TsDPEN	HCOOH/NEt₃	α-Methoxyimino-β-keto esters	Excellent	-	[14]
(S)-Me-CBS	BH₃·THF	Various ketones	High	Excellent	[17]

Experimental Protocols

Protocol 1: Biocatalytic Reduction using Saccharomyces cerevisiae

Objective: To perform the enantioselective reduction of ethyl 3-hydroxy-2-oxobutanoate using baker's yeast.

Materials:

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose

• Ethyl 3-hydroxy-2-oxobutanoate

• Deionized water

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Incubator shaker

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• In a 500 mL Erlenmeyer flask, dissolve 20 g of sucrose in 200 mL of warm (30-35 °C) deionized water.

• Add 10 g of baker's yeast to the sucrose solution and stir gently to suspend the yeast.

• Allow the yeast to activate for 30 minutes at 30 °C.

• Dissolve 1 g of ethyl 3-hydroxy-2-oxobutanoate in a minimal amount of ethanol (e.g., 1-2 mL) and add it dropwise to the yeast suspension over a period of 4 hours using a syringe pump to maintain a low substrate concentration.

• Incubate the reaction mixture at 30 °C with gentle shaking (e.g., 150 rpm) for 24-48 hours. Monitor the reaction progress by TLC or GC.

• Upon completion, add celite to the reaction mixture and filter to remove the yeast cells.

• Extract the aqueous filtrate with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Determine the yield and enantiomeric excess of the product by chiral HPLC or GC analysis.

Protocol 2: Asymmetric Hydrogenation with a Noyori-Type Catalyst

Objective: To perform the enantioselective reduction of ethyl 3-hydroxy-2-oxobutanoate using a Ru-BINAP catalyst.

Materials:

• [RuCl₂((R)-BINAP)] or [RuCl₂((S)-BINAP)]

• Ethyl 3-hydroxy-2-oxobutanoate

• Anhydrous methanol

• High-pressure reactor (autoclave)

• Hydrogen gas (high purity)

• Inert gas (Argon or Nitrogen)

• Magnetic stirrer and stir bar

Procedure:

• To a high-pressure reactor equipped with a magnetic stir bar, add ethyl 3-hydroxy-2-oxobutanoate (1.0 mmol) and the Ruthenium catalyst (0.005-0.01 mmol, 0.5-1.0 mol%).

• Under an inert atmosphere, add anhydrous methanol (5-10 mL).

• Seal the reactor and purge several times with hydrogen gas.

• Pressurize the reactor to the desired pressure (e.g., 50-100 atm of H₂).

• Heat the reaction mixture to the desired temperature (e.g., 50-80 °C) and stir vigorously for 12-24 hours.

• After cooling the reactor to room temperature, carefully release the pressure.

• Concentrate the reaction mixture under reduced pressure.

• Purify the resulting product by flash column chromatography on silica gel.

• Determine the yield and enantiomeric excess of the product by chiral HPLC or GC analysis.

Visualization of Catalytic Concepts

Decision-Making Flowchart for Catalyst Selection

Caption: A decision-making flowchart for selecting a suitable chiral catalyst.

Simplified Catalytic Cycle for Noyori-Type Asymmetric Hydrogenation

Caption: A simplified catalytic cycle for Noyori-type asymmetric hydrogenation.

Conclusion and Future Outlook

The choice of a chiral catalyst for the reduction of ethyl 3-hydroxy-2-oxobutanoate is a critical decision that impacts the efficiency, selectivity, and sustainability of the synthesis. Biocatalysts, particularly engineered microorganisms, offer unparalleled selectivity under mild conditions. Chemical catalysts, such as Noyori-type and CBS systems, provide versatility and scalability.

The selection of the optimal catalyst will depend on the specific requirements of the synthesis, including the desired stereoisomer, scale, cost considerations, and environmental impact. For high-value applications where stereochemical purity is paramount, highly selective biocatalysts or well-established chemical catalysts like Ru-BINAP systems are recommended. For initial explorations and cost-sensitive applications, optimized baker's yeast protocols can be a viable starting point.

Future research will likely focus on the development of novel catalysts with even greater activity and selectivity, as well as the design of more efficient and sustainable catalytic processes. The synergy between biocatalysis and chemical catalysis, such as in chemoenzymatic cascade reactions, holds significant promise for the future of asymmetric synthesis.

References

• Stereoselective Reduction of Ethyl 2-Methyl-3-oxobutano
• Application Notes and Protocols for the Chiral Synthesis of Ethyl 3-Hydroxybutano
• Asymmetric Synthesis of anti -β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β ... - Carolina Digital Repository. (URL: )
• Self-sufficient asymmetric reduction of β-ketoesters catalysed by a novel and robust thermophilic alcohol dehydrogenase co-immobilised with NADH - PMC. (URL: )
• Reduction of ethyl 3-oxobutanoate using non-growing baker's yeast in a continuously operated reactor with cell retention | Request PDF - ResearchG
• Asymmetric Synthesis of anti-β-Amino-α-Hydroxy Esters via Dynamic Kinetic Resolution of β ... - PMC. (URL: )
• Yeast reduction of ethyl acetoacetate: (S)-(+)
• Bioreduction of Ethyl 3-Oxobutanoate with Immobilized Baker's Yeast in Organic-Water Solvent Systems | Chemistry Letters | Oxford Academic. (URL: )
• Application Notes and Protocols for the Enantioselective Reduction of Ethyl 2-ethyl-2-methyl-3-oxobutano
• Butanoic acid, 3-hydroxy-, ethyl ester, (S) - Organic Syntheses Procedure. (URL: )
• Reduction of Ethyl 3-Oxobutanoate Using Baker's Yeast | Free Essay Example - StudyCorgi. (URL: )
• Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution | Organic Letters - ACS Public
• Large-scale preparation of (S)
• コーリー・バクシ・柴田還元 Corey-Bakshi-Shibata (CBS)
• Asymmetric bioreduction of β-ketoesters derivatives by Kluyveromyces marxianus: influence of molecular - SciELO. (URL: )
• Reagent of the month – CBS oxazaborolidine - SigutLabs. (URL: )
• Asymmetric reductions of ethyl 2-(benzamidomethyl)
• Ruthenium-Catalysed Asymmetric Reduction of Ketones - Semantic Scholar. (URL: )
• "improving enantiomeric excess in the asymmetric reduction of beta-keto esters" - Benchchem. (URL: )
• Corey-Bakshi-Shibata Reduction - Organic Chemistry Portal. (URL: )
• Highly enantioselective reductionof ethyl 4-chloro-3-oxobutanoate to L- and D- 3-hydroxyesters with baker's yeast - Arkivoc. (URL: )
• The Noyori Asymmetric Hydrogenation Reaction - Andrew G Myers Research Group. (URL: )
• Asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate with two co-existing, recombinant Escherichia coli strains - PubMed. (URL: )
• Working with Hazardous Chemicals - Organic Syntheses. (URL: )
• CBS C
• Corey-Bakshi-Shib
• Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters - PMC. (URL: )
• Stereochemical Control in Microbial Reduction. 9. Diastereoselective.
• An iron variant of the Noyori hydrogenation catalyst for the asymmetric transfer hydrogenation of ketones - Dalton Transactions (RSC Publishing). (URL: )
• Asymmetric Synthesis of Ethyl (R)
• Asymmetric reduction of ethyl 2-methyl 3-oxobutano
• Stereoselective Reduction of Ethyl 4-Chloro-3-Oxobutanoate by a Microbial Aldehyde Reductase in an Organic Solvent-W
• Rhodococcus erythropolis - Wikipedia. (URL: )
• Sequence analysis of three plasmids harboured in Rhodococcus erythropolis strain PR4. (URL: )
• Rhodococcus erythropolis PR4 - KEGG GENOME. (URL: )
• Genome and Proteome Analysis of Rhodococcus erythropolis MI2: Elucidation of the 4,4´-Dithiodibutyric Acid Catabolism | PLOS One - Research journals. (URL: )
• Asymmetric reduction of ethyl acetoacetate to ethyl (R)-3-hydroxybutyrate coupled with nitrate reduction by Paracoccus denitrificans - PubMed. (URL: )
• Characterization and Biological Activities of Four Biotransformation Products of Diosgenin from Rhodococcus erythropolis - MDPI. (URL: )
• Asymmetric Transfer Hydrogenation of 2,3-Disubstituted Flavanones through Dynamic Kinetic Resolution Enabled by Retro. (URL: )

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. studycorgi.com [studycorgi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. academic.oup.com [academic.oup.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Rhodococcus erythropolis - Wikipedia [en.wikipedia.org]
• 10. mdpi.com [mdpi.com]
• 11. Asymmetric reduction of ethyl 4-chloro-3-oxobutanoate to ethyl (R)-4-chloro-3-hydroxybutanoate with two co-existing, recombinant Escherichia coli strains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. Enantioselective Transfer Hydrogenation of α-Methoxyimino-β-keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. コーリー・バクシ・柴田還元 Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station (ケムステ) [chem-station.com]
• 17. CBS Catalysts [sigmaaldrich.com]
• 18. youtube.com [youtube.com]
• 19. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 20. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]

A Comparative Guide to the GC-MS Validation of Ethyl 3-hydroxy-2-oxobutanoate Synthesis Products

For researchers, scientists, and drug development professionals, the rigorous validation of synthesized intermediates is a cornerstone of robust and reproducible research. This guide provides an in-depth technical comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the validation of ethyl 3-hydroxy-2-oxobutanoate synthesis products against other analytical alternatives. We will delve into the causality behind experimental choices, present detailed protocols, and provide supporting data to ensure a comprehensive understanding of the validation process.

Ethyl 3-hydroxy-2-oxobutanoate is a valuable chiral building block in organic synthesis. Its purity is paramount, as impurities can lead to undesired side reactions, affect product yield, and compromise the safety and efficacy of final products. Therefore, a validated analytical method to confirm its identity and purity is not just a regulatory requirement but a scientific necessity.[1]

The Imperative of Derivatization for GC-MS Analysis

Due to its polar nature and low volatility, direct analysis of ethyl 3-hydroxy-2-oxobutanoate by GC-MS is not feasible.[2] The presence of both a hydroxyl and a ketone functional group necessitates a derivatization step to increase its volatility and thermal stability.[2][3][4][5] A common and effective approach is a two-step process involving oximation followed by silylation.[2] The oximation step protects the reactive keto group, while the subsequent silylation of the hydroxyl group significantly enhances the compound's amenability to gas chromatography.[2]

Hypothetical Synthesis Route and Potential Impurities

A plausible synthetic route to ethyl 3-hydroxy-2-oxobutanoate is the selective reduction of ethyl 2,3-dioxobutanoate. Common reducing agents like sodium borohydride could be employed for this transformation.

Based on this, potential process-related impurities could include:

• Unreacted starting material: Ethyl 2,3-dioxobutanoate.

• Over-reduction product: Ethyl 2,3-dihydroxybutanoate.

• Byproducts from side reactions: Depending on the reaction conditions, other byproducts may form.

• Solvent and reagent residues: Residual solvents and reagents used in the synthesis and work-up.

A robust analytical method must be able to separate and identify the target compound from these potential impurities.

GC-MS Validation Protocol: A Self-Validating System

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[6] For the validation of ethyl 3-hydroxy-2-oxobutanoate, the GC-MS method should be assessed for specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Experimental Workflow

The following diagram illustrates the overall workflow for the GC-MS validation of ethyl 3-hydroxy-2-oxobutanoate.

Caption: Experimental workflow for GC-MS validation.

Detailed Methodologies

1. Sample Preparation and Derivatization:

• Materials:

  • Ethyl 3-hydroxy-2-oxobutanoate synthesis product

  • Internal Standard (e.g., a stable isotope-labeled analog or a structurally similar compound with a distinct retention time)

  • Hydroxylamine hydrochloride in pyridine

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[3]

  • Anhydrous solvent (e.g., acetonitrile or dichloromethane)

• Procedure:

  • Accurately weigh a known amount of the synthesis product and dissolve it in the anhydrous solvent.

  • Add a known amount of the internal standard solution.

  • Add the hydroxylamine hydrochloride in pyridine solution to the sample. Heat the mixture (e.g., at 60°C for 30 minutes) to facilitate the oximation of the ketone group.

  • Cool the sample to room temperature.

  • Add the BSTFA with 1% TMCS solution. Heat the mixture (e.g., at 70°C for 45 minutes) to silylate the hydroxyl group.[3]

  • After cooling, the sample is ready for GC-MS analysis.

2. GC-MS Instrumental Parameters (Typical Starting Conditions):

These parameters should be optimized for the specific instrument and application.[2]

Parameter	Recommended Setting
GC Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Split (e.g., 20:1) or Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial: 80°C, hold 2 min; Ramp: 10°C/min to 280°C, hold 5 min
MS Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (e.g., m/z 50-500) for identification and Selected Ion Monitoring (SIM) for quantification

Data Presentation: Expected Validation Results

The following table provides a template for summarizing the quantitative data from a GC-MS validation study.

Validation Parameter	Acceptance Criteria	Expected Result for Ethyl 3-hydroxy-2-oxobutanoate
Specificity	Peak purity and resolution from impurities > 1.5	Baseline separation from starting material and potential byproducts
Linearity (r²)	≥ 0.995	> 0.998 over a range of 1-100 µg/mL
Accuracy (% Recovery)	80-120%	95-105% at three concentration levels
Precision (%RSD)	Repeatability (Intra-day) ≤ 5%; Intermediate (Inter-day) ≤ 10%	Intra-day < 3%; Inter-day < 7%
Limit of Detection (LOD)	Signal-to-Noise ratio ≥ 3	e.g., 0.1 µg/mL
Limit of Quantification (LOQ)	Signal-to-Noise ratio ≥ 10	e.g., 0.5 µg/mL

Fragmentation Pattern and Identification

The mass spectrum of the derivatized ethyl 3-hydroxy-2-oxobutanoate will provide a unique fragmentation pattern, which is crucial for its unambiguous identification. The following diagram illustrates a hypothetical fragmentation pathway.

Caption: Hypothetical fragmentation of the derivatized molecule.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful technique for the validation of ethyl 3-hydroxy-2-oxobutanoate, other methods can also be considered. High-Performance Liquid Chromatography (HPLC) is a common alternative.[7][8][9][10]

Feature	GC-MS	HPLC
Derivatization	Mandatory for this analyte[2]	Often not required, but can enhance sensitivity
Sensitivity	Generally higher, especially with SIM mode[7]	Varies with the detector; high with MS or fluorescence detectors
Selectivity	High, due to both chromatographic separation and mass fragmentation	Good, can be enhanced with MS detection (LC-MS)
Impurity Identification	Excellent, via mass spectral library matching	Limited without reference standards (unless using LC-MS)
Analysis Time	Can be longer due to derivatization and run times	Can be faster with modern UHPLC systems
Sample Throughput	Lower due to sample preparation complexity	Generally higher
Cost	Instrument and maintenance costs can be higher	Varies with the detector, but can be more cost-effective

Conclusion

The choice between GC-MS and HPLC for the validation of ethyl 3-hydroxy-2-oxobutanoate synthesis products depends on the specific analytical needs.[7][9][10] For unambiguous identification of the main product and any unknown impurities, the selectivity and structural information provided by GC-MS are unparalleled. The requirement for derivatization, while adding a step to the workflow, is a well-established and reliable method for analyzing such polar compounds.[2][3][4][5]

For routine purity checks where the primary impurities are known and reference standards are available, HPLC with UV detection can be a more rapid and cost-effective solution.[11] However, for comprehensive validation, especially during process development and for regulatory submissions, the detailed information and high confidence in identification afforded by a validated GC-MS method are indispensable.

Ultimately, a robust and well-documented validation process, regardless of the chosen technique, is critical to ensure the quality and consistency of ethyl 3-hydroxy-2-oxobutanoate, thereby supporting the integrity of subsequent research and development activities.[1][6]

References

• Synthesis of ethyl (R)-(-)3-hydroxybutanoate. PrepChem.com. Available at: [Link]

• Butanoic acid, 3-hydroxy-, ethyl ester, (S). Organic Syntheses Procedure. Available at: [Link]

• SYNTHESIS OF ETHYL 2-ETHANOYL-2-METHYL-3-PHENYLBUT-3-ENOATE. Organic Syntheses Procedure. Available at: [Link]

• Understanding the Differences Between HPLC and GCMS Systems. AMP Tech Instruments. Published January 13, 2023. Available at: [Link]

• HPLC vs GC: What Sets These Methods Apart. Phenomenex. Published June 6, 2025. Available at: [Link]

• (R) synthesis technique of 3 hydroxybutyric acids and its salt. Google Patents. CN107162893A.

• Derivatization reactions and reagents for gas chromatography analysis. ResearchGate. Published August 5, 2019. Available at: [Link]

• GCMS VS HPLC. Celebration of Scholarship. Available at: [Link]

• Derivatization reagents for GC. Macherey-Nagel. Available at: [Link]

• Standard Operating Procedure for Validation. EPA. Available at: [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis. Available at: [Link]

• ethyl 3-hydroxy-3-methyl-2-oxobutanoate. Chemical Synthesis Database. Published May 20, 2025. Available at: [Link]

• Ethyl 2-hydroxy-3-methylbutanoate enantiomers: quantitation and sensory evaluation in wine. OENO One. Published March 20, 2018. Available at: [Link]

• Summary of Validated Methods. DEA.gov. Published April 25, 2019. Available at: [Link]

• Between HPLC and GC-MS methods which one has a better performance to identify components in an organic material? ResearchGate. Published January 2, 2015. Available at: [Link]

• Distribution and Organoleptic Impact of Ethyl 3-Hydroxybutanoate Enantiomers in Wine. Journal of Agricultural and Food Chemistry. Published December 9, 2015. Available at: [Link]

• Development of a GC-MS method to determine toxic alcohols and their metabolites in post-mortem blood. University of Glasgow. Published February 12, 2024. Available at: [Link]

• Preparation of ethyl 2-ethyl-3-oxobutanoate. PrepChem.com. Available at: [Link]

• Synthesis and characterization of process-related impurities of an anti-hyperuricemia drug-Febuxostat. Der Pharma Chemica. Available at: [Link]

• Validation of a Microwave-Assisted Derivatization Gas Chromatography-Mass Spectrometry Method for the Quantification of 2-Hydroxybutyrate. Molecules. Published March 15, 2022. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. epa.gov [epa.gov]
• 7. amptechfl.com [amptechfl.com]
• 8. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 9. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Comprehensive Spectroscopic Comparison Guide: Ethyl 3-Hydroxy-2-Oxobutanoate Isomers

As drug development and agrochemical research push toward highly targeted mechanisms, the precise stereochemical and structural characterization of metabolic intermediates becomes paramount. Ethyl 3-hydroxy-2-oxobutanoate is a critical scaffold, frequently utilized as a mimic for intermediates in the ketol-acid reductoisomerase (KARI) enzymatic pathway [1].

However, researchers frequently encounter analytical bottlenecks when distinguishing its various isomeric forms: positional isomers (e.g., ethyl 2-hydroxy-3-oxobutanoate), stereoisomers ((3R) vs. (3S)), and dynamic keto-enol tautomers. This guide provides an authoritative, self-validating framework for the spectroscopic differentiation of these isomers, ensuring absolute structural confidence in your synthetic pipelines.

Positional Isomers: The Enediol Link and Connectivity Mapping

The synthesis of ethyl 3-hydroxy-2-oxobutanoate often yields trace amounts of its positional isomer, ethyl 2-hydroxy-3-oxobutanoate. Both isomers can interconvert under specific catalytic conditions via a shared enediol tautomer ( CH3​−C(OH)=C(OH)−COOEt ). Relying solely on 1D 1 H NMR can lead to misassignments due to overlapping aliphatic signals and dynamic line broadening caused by this tautomeric equilibrium.

The Causality of Method Selection: To break this ambiguity, we employ 2D Heteronuclear Multiple Bond Correlation (HMBC) NMR. By tracking long-range (2-bond and 3-bond) carbon-proton couplings, we bypass the shifting hydroxyl protons and rely strictly on the immutable carbon backbone.

Quantitative Data: Comparative NMR Assignments

Table 1: Key 13 C and 1 H NMR Shifts for Positional Isomers (Solvent: CDCl 3​ , 400 MHz for 1 H, 100 MHz for 13 C)

Molecular Position	Ethyl 3-hydroxy-2-oxobutanoate ( δ 13 C / 1 H ppm)	Ethyl 2-hydroxy-3-oxobutanoate ( δ 13 C / 1 H ppm)	Diagnostic Difference
C1 (Ester C=O)	161.5 / -	169.2 / -	α -keto esters shift upfield.
C2	197.8 (Ketone C=O) / -	75.4 (CH-OH) / 4.80 (s)	C2 is a ketone vs. a methine.
C3	69.2 (CH-OH) / 4.65 (q)	203.5 (Ketone C=O) / -	C3 is a methine vs. a ketone.
C4 (Methyl)	19.5 (CH 3​ ) / 1.42 (d)	27.1 (CH 3​ ) / 2.30 (s)	Doublet (coupled to C3-H) vs. Singlet.

Protocol 1: HMBC-Assisted Structural Validation

This protocol is self-validating: the presence of the C4 doublet strictly mandates a corresponding 3-bond HMBC correlation to the C2 carbonyl, proving the 3-hydroxy-2-oxo connectivity.

• Sample Preparation: Dissolve 15 mg of the purified analyte in 0.6 mL of anhydrous CDCl 3​ containing 0.03% v/v TMS.

• Acquisition: Acquire a standard 1D 13 C NMR spectrum, followed by a gradient-selected 1 H- 13 C HMBC experiment optimized for long-range couplings ( nJCH​ = 8 Hz).

• Data Interpretation:

  • For ethyl 3-hydroxy-2-oxobutanoate : The C4 methyl protons ( δ 1.42) will show a strong 2-bond correlation to the C3 methine carbon ( δ 69.2) and a 3-bond correlation to the C2 ketone ( δ 197.8).

  • For ethyl 2-hydroxy-3-oxobutanoate : The C4 methyl protons ( δ 2.30) will show a direct 2-bond correlation to the C3 ketone ( δ 203.5) and no correlation to the C2 carbon.

Stereochemical Resolution: (3R) vs. (3S) Enantiomers

Because enantiomers are isochronous in achiral media, standard NMR cannot distinguish the (3R) and (3S) forms. To resolve this, we utilize Mosher's acid chloride (MTPA-Cl) to covalently derivatize the C3 hydroxyl group[2].

The Causality of Method Selection: Converting the enantiomers into diastereomers places the C4 methyl group within the magnetic anisotropy cone of the MTPA phenyl ring. The differential shielding allows for precise integration. We mandate the use of 19 F NMR alongside 1 H NMR [3]. This creates a self-validating system: 19 F NMR provides a background-free spectrum to confirm 100% derivatization (ruling out kinetic resolution artifacts), while 1 H NMR provides the spatial proximity data required for absolute configuration assignment.

Protocol 2: MTPA Derivatization and NMR Analysis

• Reaction Setup: To 5 mg of the analyte in an NMR tube, add 0.5 mL of anhydrous Pyridine- d5​ .

• Derivatization: Add 3.0 equivalents of (R)-(-)-MTPA-Cl. Seal the tube, mix thoroughly, and incubate at 25°C for 2 hours.

• Validation ( 19 F NMR): Acquire a 19 F NMR spectrum. The presence of a sharp, baseline-resolved singlet ( ∼ -71 ppm) confirms successful esterification. The absence of the unreacted MTPA-Cl peak confirms reaction completion.

• Assignment ( 1 H NMR): Acquire the 1 H NMR spectrum. Calculate the Δδ ( δS​−δR​ ) for the C4 methyl protons. A positive Δδ value confirms the (3R) absolute configuration based on standard Mosher models.

Mass Spectrometry: Fragmentation Pathways

Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS) provides an orthogonal method to differentiate positional isomers based on predictable α -cleavage patterns.

Table 2: Diagnostic EI-MS Fragments (70 eV)

Fragment Ion	m/z	Origin	Primary Isomer Indicator
[M]+∙	146	Molecular Ion	Both
[O=C−COOEt]+	101	C2-C3 α -cleavage	Ethyl 3-hydroxy-2-oxobutanoate
[CH3​−CH(OH)−C=O]+	73	C1-C2 α -cleavage	Ethyl 3-hydroxy-2-oxobutanoate
[CH3​−C=O]+	43	C3-C4 α -cleavage	Ethyl 2-hydroxy-3-oxobutanoate

Visualizing the Analytical Workflows

To streamline laboratory execution, the following logical frameworks map out the analytical decision trees and fragmentation pathways.

Workflow for the spectroscopic differentiation of ethyl 3-hydroxy-2-oxobutanoate isomers.

Primary EI-MS alpha-cleavage fragmentation pathways for ethyl 3-hydroxy-2-oxobutanoate.

References

• Wang, J.-G., Li, Y.-H., Wang, S.-H., & Song, H.-B. (2005). Synthesis, crystal structure and herbicidal activity of mimics of intermediates of the KARI reaction. Pest Management Science. URL:[Link]

• Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. URL:[Link]

• James, C. S., et al. (2008). Simple Chiral Derivatization Protocols for 1H NMR and 19F NMR Spectroscopic Analysis of the Enantiopurity of Chiral Diols. The Journal of Organic Chemistry. URL:[Link]

Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of Ethyl 3-hydroxy-2-oxobutanoate

Understanding the Compound: Hazard Profile of Ethyl 3-hydroxy-2-oxobutanoate

Before initiating any disposal procedure, a thorough understanding of the chemical's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for Ethyl 3-hydroxy-2-oxobutanoate (CAS No. 855223-83-5) is not widely available, we can draw crucial safety inferences from the closely related and well-documented compound, Ethyl 3-hydroxybutyrate (CAS No. 5405-41-4)[1][2][3]. It is imperative to handle Ethyl 3-hydroxy-2-oxobutanoate with the assumption of similar hazards, which include it being a combustible liquid[1][2].

Hazard Classification	Description	Primary Precaution
Flammability	Combustible Liquid. Vapors may form explosive mixtures with air and can travel to an ignition source and flash back[4].	Keep away from heat, sparks, open flames, and hot surfaces. Use non-sparking tools and explosion-proof equipment[4].
Health Hazards	May be harmful if swallowed or in contact with skin. May cause eye, skin, and respiratory tract irritation[5].	Avoid ingestion and inhalation. Wear appropriate Personal Protective Equipment (PPE)[4].
Reactivity	Incompatible with strong oxidizing agents and strong bases[1][2][5].	Store separately from incompatible materials.
Environmental Hazards	While specific data is limited, it is crucial to prevent release into the environment.	Do not dispose of down the drain or in general waste.

The Disposal Workflow: A Step-by-Step Procedural Guide

This section outlines the complete disposal process, from the point of generation to the final hand-off to your institution's Environmental Health & Safety (EHS) department.

Step 1: Immediate Pre-Disposal Actions & Personal Protective Equipment (PPE)

Proper preparation is the bedrock of safe chemical handling. Before you begin the disposal process, ensure you are in a well-ventilated area, preferably within a fume hood.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is essential to protect from splashes.

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is a cornerstone of laboratory safety, preventing potentially hazardous reactions.

• Designate a Waste Container: Select a clean, dry, and chemically compatible container with a secure, leak-proof screw-top cap. The container should be clearly labeled as "Hazardous Waste."

• Labeling: The hazardous waste label must include the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "Ethyl 3-hydroxy-2-oxobutanoate"

  • The primary hazard(s) (e.g., "Combustible," "Irritant")

  • The date of accumulation (the date you first add waste to the container)

• Segregation: This waste stream must be kept separate from:

  • Strong oxidizing agents

  • Strong bases

  • Aqueous waste

  • Solid waste

Step 3: Waste Accumulation and Storage

The designated hazardous waste container should be stored in a satellite accumulation area (SAA) within the laboratory.

• Location: The SAA should be at or near the point of waste generation and under the direct control of laboratory personnel.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of any potential leaks.

• Closure: Keep the waste container securely closed at all times, except when adding waste.

Step 4: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate any potential hazards.

• Alert Personnel: Immediately notify others in the vicinity of the spill.

• Isolate the Area: Restrict access to the spill area.

• Assess the Spill: For a small spill, if you are trained and have the appropriate materials, you may proceed with cleanup. For a large spill, evacuate the area and contact your institution's EHS department immediately.

• Cleanup of a Small Spill:

  • Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.

  • Clean the spill area with soap and water.

  • All materials used for cleanup must be disposed of as hazardous waste.

Step 5: Final Disposal

Once your experiment is complete or the waste container is full (not exceeding 90% capacity), it is time for final disposal.

• Request a Pickup: Contact your institution's EHS department to schedule a hazardous waste pickup. Follow their specific procedures for requesting a collection.

• Documentation: Ensure all necessary paperwork is completed as required by your institution.

• Hand-off: Transfer the securely sealed and properly labeled waste container to the authorized EHS personnel.

Visualizing the Disposal Pathway

The following diagram illustrates the decision-making process and workflow for the proper disposal of Ethyl 3-hydroxy-2-oxobutanoate.

Caption: Disposal workflow for Ethyl 3-hydroxy-2-oxobutanoate.

References

• PubChem. (n.d.). Ethyl 2-(hydroxyimino)-3-oxobutanoate. Retrieved from [Link]

• Angene Chemical. (n.d.). Ethyl 2-(hydroxyimino)-3-oxobutanoate(CAS# 5408-04-8). Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. Ethyl (S)-3-hydroxybutyrate - Safety Data Sheet [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. ETHYL 3-HYDROXYBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Ethyl 3-hydroxy-2-oxobutanoate

Hazard Assessment: Understanding the Risks

A thorough understanding of the potential hazards is the foundation of any safety protocol. Based on the Globally Harmonized System (GHS) classifications for analogous compounds, Ethyl 3-hydroxy-2-oxobutanoate should be handled as a substance with the following potential hazards:

• Acute Oral Toxicity (Category 4): Harmful if swallowed[1][2].

• Skin Irritation (Category 2): Causes skin irritation upon contact[1][2].

• Serious Eye Irritation (Category 2A): Causes serious eye irritation, with the potential for damage if not addressed promptly[1][2].

• Respiratory Tract Irritation: May cause respiratory irritation if vapors or mists are inhaled[1][2].

• Combustibility: The substance is a combustible liquid and should be kept away from ignition sources[3][4][5].

These classifications dictate a multi-faceted PPE strategy to create effective barriers between the researcher and the chemical.

Core PPE Directives: A Multi-Layered Defense

The selection of PPE is not a one-size-fits-all checklist but a dynamic process based on a risk assessment of the specific procedure being performed. The following sections detail the minimum required PPE and the rationale behind each component.

Eye and Face Protection: The First Line of Defense

Rationale: The potential for serious eye irritation necessitates robust protection against splashes, which can occur during routine handling, transfers, or in the event of an accidental spill.

• Minimum Requirement: At all times when handling the chemical, ANSI Z87.1-compliant safety glasses with side shields must be worn[4][6]. The side shields are critical for protecting against projectiles and lateral splashes.

• Enhanced Protection (Recommended for transfers and large volumes): For procedures with a higher risk of splashing, such as transferring volumes greater than 50 mL or when working under pressure, it is best practice to supplement safety glasses with a full-face shield[6][7]. A face shield offers a broader area of protection for the entire face but does not provide a seal around the eyes and therefore must be used in conjunction with safety glasses or goggles[6].

Hand Protection: Preventing Dermal Exposure

Rationale: As the chemical is classified as a skin irritant, direct contact must be avoided. Protective gloves are essential to prevent skin irritation and potential absorption[1][2].

• Glove Selection: Chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for incidental contact. For prolonged handling or immersion, it is crucial to consult the glove manufacturer’s chemical resistance guide to select a glove material with an appropriate breakthrough time.

• Proper Technique: Always inspect gloves for tears or punctures before use. After handling the chemical, remove gloves using a technique that avoids skin contact with the contaminated exterior. Wash hands thoroughly with soap and water after removing gloves[1].

Body Protection: Shielding Against Spills and Splashes

Rationale: To protect against accidental spills and contamination of personal clothing, a protective layer is required.

• Standard Laboratory Attire: A standard, long-sleeved laboratory coat should be worn and kept fully fastened.

• Enhanced Protection: For larger-scale operations or situations with a significant risk of spillage, impervious clothing or a chemically resistant apron worn over the lab coat is recommended[1][4].

Respiratory Protection: Mitigating Inhalation Risks

Rationale: The potential for respiratory tract irritation means that engineering controls are the primary method for mitigating exposure to vapors or mists[1][2].

• Primary Engineering Control: All work with Ethyl 3-hydroxy-2-oxobutanoate should be conducted within a certified chemical fume hood to ensure adequate ventilation and minimize the concentration of airborne vapors[2].

• Secondary Respiratory Protection: In situations where a fume hood is not available or during a large spill cleanup where vapor concentrations may be high, a NIOSH-approved respirator with an appropriate organic vapor cartridge may be necessary[8]. The selection and use of respirators must be done in accordance with a comprehensive respiratory protection program that includes fit testing and training.

PPE for Specific Operations: A Risk-Based Approach

The level of PPE should be escalated based on the scale and nature of the work. The following table provides guidance for common laboratory scenarios.

Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Small-Scale Benchtop Work (<50 mL)	Safety glasses with side shields	Nitrile gloves	Lab coat	Work in a chemical fume hood
Large Volume Transfers (>50 mL)	Goggles and face shield	Nitrile or other chemical-resistant gloves	Chemically resistant apron over lab coat	Work in a chemical fume hood
Spill Cleanup	Goggles and face shield	Heavy-duty chemical-resistant gloves	Impervious clothing/coveralls	NIOSH-approved respirator (if ventilation is inadequate)

Operational and Disposal Plans

Proper PPE is one component of a comprehensive safety plan. It must be integrated with safe work practices and disposal procedures.

Safe Handling and Operations

• Ventilation: Always handle this chemical in a well-ventilated area, preferably a chemical fume hood[1][2].

• Hygiene: Do not eat, drink, or smoke in the laboratory[1]. Wash hands thoroughly after handling the substance, even if gloves were worn[1].

• Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition sources[3][9].

• Incompatibilities: Avoid contact with strong oxidizing agents and strong bases[3][10].

Spill Response and Disposal

• Spills: In the event of a small spill, absorb the liquid with an inert material such as vermiculite, sand, or diatomite[2][3]. Place the contaminated material in a sealed, labeled container for disposal. Ensure the area is well-ventilated during cleanup. For large spills, evacuate the area and follow your institution's emergency response procedures[10].

• Disposal: All waste, including contaminated absorbent materials and empty containers, must be disposed of as hazardous waste through a licensed professional waste disposal service, in accordance with all federal, state, and local regulations[1][2][3].

Visualizing PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when working with Ethyl 3-hydroxy-2-oxobutanoate.

Caption: PPE selection workflow for Ethyl 3-hydroxy-2-oxobutanoate.

References

• Personal Protective Equipment | US EPA. (2025, September 12). United States Environmental Protection Agency. [Link]

• Safety Data Sheet - Essex Industries. (2018, March 2). Essex Industries. [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 6). Thermo Fisher Scientific. [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, October 16). Thermo Fisher Scientific. [Link]

• Ethyl 2-(hydroxyimino)-3-oxobutanoate | C6H9NO4 | CID 136045771. PubChem. [Link]

• Personal Protective Equipment - OSHA. Occupational Safety and Health Administration. [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. fishersci.com [fishersci.com]
• 4. Ethyl (S)-3-hydroxybutyrate - Safety Data Sheet [chemicalbook.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. osha.gov [osha.gov]
• 7. epa.gov [epa.gov]
• 8. essexindustries.com [essexindustries.com]
• 9. fishersci.com [fishersci.com]
• 10. ETHYL 3-HYDROXYBUTYRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]